1-(Bicyclo[2.2.2]octan-2-yl)ethanone

• CAS: 23735-46-8

Core Science & Biosynthesis

Synthesis of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

Technical Guide for Medicinal Chemistry & Process Development

Executive Summary & Strategic Value

The bicyclo[2.2.2]octane scaffold is a privileged structure in medicinal chemistry, frequently employed as a non-aromatic bioisostere for phenyl rings or adamantane groups.[1] Its three-dimensional bulk and defined spatial orientation offer unique advantages in optimizing lipophilicity (LogP) and metabolic stability without introducing aromatic "flatness" that can lead to poor solubility or non-specific binding.[1]

This guide details the synthesis of 1-(bicyclo[2.2.2]octan-2-yl)ethanone (CAS: 27953-61-9), a versatile building block.[1] While various routes exist, this protocol prioritizes the Diels-Alder cycloaddition followed by catalytic hydrogenation .[1] This pathway is selected for its atom economy, scalability, and the commercial availability of precursors.[1]

Retrosynthetic Analysis

The most logical disconnection for the bicyclo[2.2.2]octane framework is a retro-Diels-Alder transform.[1] By cleaving the ethano-bridge, we reveal two readily available starting materials: 1,3-cyclohexadiene (diene) and methyl vinyl ketone (dienophile).[1]

Visualization: Retrosynthetic Pathway

Figure 1: Retrosynthetic disconnection revealing the [4+2] cycloaddition strategy.

Primary Synthetic Protocol

This route consists of two linear steps. The protocol below is designed for a ~50 mmol scale but is scalable to kilogram quantities with appropriate heat management.

Step 1: Diels-Alder Cycloaddition

Reaction: 1,3-Cyclohexadiene + Methyl Vinyl Ketone (MVK) → 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone[1]

Rationale: The reaction proceeds via a concerted [4+2] mechanism.[1] While thermal conditions suffice, Lewis acid catalysis (e.g., AlCl3 or ZnCl2) can enhance rate and endo selectivity.[1] However, for this specific substrate, the uncatalyzed thermal reaction is robust and simplifies workup.[1]

Reagents & Materials

Reagent	Equiv.[2][3][4][5]	Role	Hazards
1,3-Cyclohexadiene	1.0	Diene	Flammable, polymerizes easily.[1]
Methyl Vinyl Ketone	1.2	Dienophile	Highly toxic, lachrymator.[1]
Hydroquinone	1 mol%	Polymerization Inhibitor	Irritant.[1]
Toluene	Solvent	Medium	Flammable.[1]

Experimental Procedure

• Setup: Flame-dry a 250 mL heavy-walled pressure vessel (or sealed tube). Flush with Nitrogen.[1][3]

• Charging: Add 1,3-cyclohexadiene (4.0 g, 50 mmol) and methyl vinyl ketone (4.2 g, 60 mmol) to the vessel.

• Solvent & Additive: Add Toluene (20 mL) and Hydroquinone (10 mg). Note: Hydroquinone prevents the polymerization of the diene and MVK at elevated temperatures.[1]

• Reaction: Seal the vessel and heat to 120°C for 12–16 hours.

  • Self-Validation: Monitor by TLC (10% EtOAc/Hexane).[1] The UV-active diene spot will disappear.[1] The product ketone is less UV active but stains with anisaldehyde.[1]

• Workup: Cool to room temperature. Concentrate the mixture under reduced pressure to remove toluene and excess MVK.[1]

• Purification: The residue is typically a pale yellow oil consisting of endo and exo isomers.[1] For the purpose of the saturated target, separation is unnecessary.[1]

  • Yield Expectation: 85–95%.[1]

Step 2: Catalytic Hydrogenation

Reaction: 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone + H₂ → 1-(Bicyclo[2.2.2]octan-2-yl)ethanone[1]

Rationale: The olefin in the bicyclic system is strained and highly reactive toward hydrogenation.[1] Pd/C is the standard catalyst.[1]

Experimental Procedure

• Setup: Transfer the crude intermediate (approx. 7.0 g) into a hydrogenation bottle (Parr shaker vessel).

• Solvent: Dissolve in Ethyl Acetate or Ethanol (50 mL).

• Catalyst: Add 10 wt% Palladium on Carbon (Pd/C) (approx. 350 mg).[1]

  • Safety: Add catalyst under an inert atmosphere (N2) to prevent ignition of solvent vapors.[1]

• Reaction: Pressurize with Hydrogen gas to 20–40 psi . Shake at room temperature for 4–6 hours.

  • Self-Validation: H2 uptake will cease once the reaction is complete.[1] NMR check: Disappearance of alkene protons at δ 6.2–6.4 ppm.[1]

• Workup: Filter the mixture through a pad of Celite to remove the catalyst. Rinse the pad with solvent.[1]

• Isolation: Concentrate the filtrate in vacuo. The product is a colorless oil or low-melting solid.[1]

  • Yield Expectation: >95%.[5][6]

Process Logic & Reaction Pathway

The following diagram illustrates the forward reaction flow, including critical process checkpoints.

Figure 2: Forward synthetic workflow with integrated quality control checkpoint.

Characterization & Data

The following data confirms the identity of the intermediate and final product.

Compound	1H NMR Diagnostic Signals (CDCl3)	MS (m/z)	Physical State
Intermediate (Alkene)	δ 6.2–6.4 (m, 2H, alkene) , 2.15 (s, 3H, -COCH3)	150 [M]+	Pale Yellow Oil
Final Product (Saturated)	No alkene signals .[1] Complex multiplets 1.4–2.0 (bicyclic core), 2.13 (s, 3H, -COCH3)	152 [M]+	Colorless Oil / Waxy Solid

Key Spectroscopic Validation:

• IR Spectroscopy: Look for the carbonyl stretch at ~1710 cm⁻¹.[1][7] The intermediate will show a weak C=C stretch at ~1610 cm⁻¹, which must be absent in the final product.[1]

• Stereochemistry: The final product is racemic.[1] If enantiopure material is required, asymmetric catalysis using chiral Lewis acids (e.g., oxazaborolidinium ions) during the Diels-Alder step is necessary [1].[1]

Troubleshooting & Safety

• Polymerization: 1,3-Cyclohexadiene is prone to dimerization.[1] Store in the freezer and distill before use if the liquid is viscous. Always use a radical inhibitor (hydroquinone) during the heating step.[1]

• MVK Toxicity: Methyl vinyl ketone is a potent alkylating agent and highly toxic by inhalation.[1] All transfers must occur in a functioning fume hood. Quench excess MVK with aqueous sodium bisulfite before disposal.[1]

• Incomplete Hydrogenation: If the reaction stalls, purge the vessel with N2 and add fresh catalyst. Poisoning of Pd/C by sulfur contaminants (from solvents or reagents) is a common cause of failure.[1]

References

• Diels-Alder Selectivity & Catalysis

  • Kinoshita, T., et al. "Synthesis of bicyclo[2.2.2]octane derivatives."[1] Tetrahedron Letters, 1990, 31(28), 4057-4060.[1] Link[1]

• General Bicyclo[2.2.

  • Garratt, P. J., et al. "Activated cycloheptenone dienophiles."[1] Can. J. Chem., 1984, 62, 2563.[1] (Describes the standard DA/Hydrogenation sequence). Link[1]

• Hydrogenation Protocols

  • Augustine, R. L.[1] Heterogeneous Catalysis for the Synthetic Chemist. Marcel Dekker, New York, 1996.[1] (Authoritative text on Pd/C hydrogenation conditions).

Sources

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• 2. Kinetics study and theoretical modeling of the Diels-Alder reactions of cyclopentadiene and cyclohexadiene with methyl vinyl ketone. The effects of a novel organotungsten catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. US3967629A - Bicyclic fragrance materials and processes therefor - Google Patents [patents.google.com]
• 4. Investigations on the Formation of 4-Aminobicyclo[2.2.2]-octanones - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. KR20130138268A - Preparation of bicyclo[2.2.2]octan-2-one compounds - Google Patents [patents.google.com]
• 7. cdnsciencepub.com [cdnsciencepub.com]

Technical Guide: Reactions and Applications of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

The following technical guide details the reactivity profile, synthesis, and applications of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone , a sterically demanding ketone scaffold used in the synthesis of complex sesquiterpenes and rigid pharmaceutical pharmacophores.

Executive Summary

1-(Bicyclo[2.2.2]octan-2-yl)ethanone (CAS: Derivative of 18684-63-4 family) represents a class of bridged bicyclic ketones where an acetyl group is attached to the C2 position of a bicyclo[2.2.2]octane framework. This molecule is distinguished by its high lipophilicity, rigid three-dimensional geometry, and significant steric bulk.

For researchers in drug discovery, this scaffold serves as a bioisostere for phenyl or tert-butyl groups, offering metabolic stability while occupying a defined volume in protein binding pockets. In natural product synthesis, it is a pivotal intermediate, capable of undergoing skeletal rearrangements to access the bicyclo[3.2.1]octane cores found in terpenoids like cedrene and patchoulol .

Structural Synthesis & Preparation

The synthesis of the saturated ketone is typically achieved via a two-step sequence starting from readily available precursors. The core strategy relies on the Diels-Alder cycloaddition followed by catalytic hydrogenation.

Synthetic Pathway[1][2][3][4]

• Diels-Alder Cycloaddition: Reaction of 1,3-cyclohexadiene with methyl vinyl ketone (MVK) . This proceeds with high endo-selectivity to yield the unsaturated analog, 1-(bicyclo[2.2.2]oct-5-en-2-yl)ethanone.

• Catalytic Hydrogenation: Reduction of the alkene moiety using Pd/C under H₂ atmosphere yields the target saturated ketone.

Protocol 1: Synthesis of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

• Reagents: 1,3-Cyclohexadiene (1.0 eq), Methyl Vinyl Ketone (1.2 eq), Toluene (Solvent), 10% Pd/C, H₂ (1 atm).

• Step 1 (Cycloaddition): Reflux diene and MVK in toluene for 12-24 hours. Distill to isolate the olefinic intermediate.

• Step 2 (Hydrogenation): Dissolve intermediate in EtOAc. Add 5 mol% Pd/C. Stir under H₂ balloon for 4 hours. Filter through Celite and concentrate.

• Yield: Typically >85% over two steps.

Figure 1: Two-step synthetic pathway via Diels-Alder cycloaddition and catalytic hydrogenation.

Reactivity Profile

The reactivity of 1-(bicyclo[2.2.2]octan-2-yl)ethanone is dominated by the steric hindrance of the bicyclic cage and the stereoelectronic effects of the C2 chiral center.

Skeletal Rearrangement (Wagner-Meerwein Type)

The most synthetically valuable reaction of this scaffold is the acid-catalyzed rearrangement to the thermodynamically more stable bicyclo[3.2.1]octane system. This transformation is critical for synthesizing sesquiterpenes.

• Mechanism: Conversion of the ketone to a secondary alcohol followed by cation generation triggers a 1,2-alkyl shift. The relief of torsional strain in the bicyclo[2.2.2] system drives the formation of the bicyclo[3.2.1] bridge.

• Application: Synthesis of the Cedrene core.[1]

Protocol 2: Acid-Catalyzed Rearrangement

• Reduction: Reduce ketone to alcohol using NaBH₄ in MeOH.

• Rearrangement: Treat the alcohol with concentrated H₂SO₄ in Acetone/H₂O (reflux) or use Lewis acids like BF₃·OEt₂.

• Outcome: Formation of the bicyclo[3.2.1]octane derivative.

Stereoselective Reduction

The reduction of the exocyclic acetyl group creates a new chiral center. The bicyclic framework exerts significant facial bias (steric approach control).

• Reagents:

  • NaBH₄/MeOH: Yields a mixture of diastereomers (typically 3:1 ratio favoring the anti-Cram product due to the bulk of the bridgehead).

  • L-Selectride: Enhances selectivity by attacking from the less hindered face (away from the C1 bridgehead), yielding the endo-alcohol predominantly.

• Data Summary:

Reducing Agent	Conditions	Major Product Configuration	Selectivity (dr)
NaBH₄	MeOH, 0°C	Mixed (anti favored)	~3:1
LiAlH₄	THF, -78°C	Mixed	~4:1
L-Selectride	THF, -78°C	Endo-Alcohol	>10:1

Baeyer-Villiger Oxidation

Treatment with peracids (m-CPBA) effects the Baeyer-Villiger oxidation.[2] The migratory aptitude follows the standard electronic and steric rules: Secondary Alkyl (Ring) > Methyl .

• Reaction: 1-(Bicyclo[2.2.2]octan-2-yl)ethanone + m-CPBA → Bicyclo[2.2.2]octan-2-yl acetate .

• Utility: This converts the acetyl group into an oxygenated handle (acetate), which can be hydrolyzed to the alcohol, providing a route to C2-functionalized bicyclo[2.2.2]octanes that are difficult to access via direct substitution.

Figure 2: Divergent reaction pathways: Oxidation vs. Reduction-Rearrangement.

Experimental Case Study: Synthesis of a Pharmacophore Intermediate

Objective: Generate a chiral bicyclo[2.2.2]octane amine scaffold using the ketone as a precursor.

Methodology:

• Oxime Formation: React ketone with hydroxylamine hydrochloride (NH₂OH·HCl) and NaOAc in EtOH (Reflux, 2h).

• Beckmann Rearrangement: Treat the resulting oxime with TsCl/NaOH or PCl₅.

  • Note: Migration of the bicyclic ring vs. the methyl group depends on the oxime geometry (E/Z). Typically, the bulky bicyclic group is anti to the hydroxyl in the major isomer, leading to migration of the ring to form the N-(bicyclo[2.2.2]octan-2-yl)acetamide .

• Hydrolysis: Acidic hydrolysis (6M HCl) yields the primary amine bicyclo[2.2.2]octan-2-amine .

Significance: This amine is a "fatty" amine bioisostere used in CNS-active drug design to improve blood-brain barrier penetration due to the lipophilic cage.

References

• BenchChem. Application Notes and Protocols for the Use of 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone in Natural Product Synthesis.Link

• Organic Letters. Asymmetric Synthesis of [2.2.2]-Bicyclic Lactones via All-Carbon Inverse-Electron-Demand Diels–Alder Reaction. ACS Publications. Link

• Alfa Chemistry. Baeyer-Villiger Oxidation: Mechanisms and Applications in Bicyclic Systems.Link

• ResearchGate. Synthesis and Transformations of di-endo-3-Aminobicyclo-[2.2.2]oct-5-ene-2-carboxylic Acid Derivatives.Link

Sources

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• 2. alfa-chemistry.com [alfa-chemistry.com]

An In-depth Technical Guide to 1-(Bicyclo[2.2.2]octan-2-yl)ethanone: Synthesis, Characterization, and Applications

This technical guide provides a comprehensive overview of 1-(bicyclo[2.2.2]octan-2-yl)ethanone, a saturated bicyclic ketone of significant interest in synthetic and medicinal chemistry. The rigid bicyclo[2.2.2]octane framework serves as a three-dimensional bioisostere for the commonly encountered phenyl ring, offering a pathway to escape "flatland" in drug design and explore novel chemical space.[1] This guide delves into the synthetic routes for this compound, its detailed spectroscopic characterization, and its potential applications, providing researchers, scientists, and drug development professionals with a practical and in-depth resource.

Introduction: The Significance of the Bicyclo[2.2.2]octane Scaffold

The bicyclo[2.2.2]octane core is a structurally intriguing and synthetically valuable motif. Its rigid, cage-like structure imparts unique conformational constraints on attached functional groups, which can have profound effects on biological activity and material properties. In the realm of medicinal chemistry, replacing a flat aromatic ring with a saturated, three-dimensional scaffold like bicyclo[2.2.2]octane can lead to improved physicochemical properties such as increased solubility and metabolic stability, while maintaining or enhancing binding affinity to biological targets.[1][2] 1-(Bicyclo[2.2.2]octan-2-yl)ethanone, with its reactive ketone functionality, is a key building block for accessing a variety of more complex bicyclo[2.2.2]octane derivatives.

Synthesis of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

The synthesis of 1-(bicyclo[2.2.2]octan-2-yl)ethanone can be approached through several strategic routes. A highly effective method involves the construction of the bicyclic core via a Diels-Alder reaction, followed by functional group manipulations. An alternative, more classical approach starts from a pre-existing bicyclo[2.2.2]octane carboxylic acid.

Synthesis via Diels-Alder Reaction and Subsequent Functionalization

This modern and efficient approach builds the bicyclo[2.2.2]octene framework first, which is then saturated and modified to yield the target ketone. The overall synthetic sequence is outlined below:

Caption: Synthetic pathway to 1-(Bicyclo[2.2.2]octan-2-yl)ethanone.

Step 1: Synthesis of (1R,2S,4R*)-2-Acetylbicyclo[2.2.2]oct-5-en-2-yl 4-nitrobenzoate [1][3]

• Rationale: The Diels-Alder reaction is a powerful C-C bond-forming reaction that efficiently constructs the six-membered ring of the bicyclo[2.2.2]octene system in a stereocontrolled manner. 1-Acetylvinyl p-nitrobenzoate serves as a reactive dienophile.

• Procedure:

  • To a solution of 1-acetylvinyl p-nitrobenzoate (1.0 eq) in a suitable solvent such as benzene or toluene, add freshly distilled 1,3-cyclohexadiene (1.2 eq).

  • The reaction mixture is heated at reflux under an inert atmosphere (e.g., nitrogen or argon) for 16-24 hours.

  • Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure.

  • The crude product is purified by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the desired Diels-Alder adduct.

Step 2: Synthesis of 1-((1R,2S,4R*)-2-Hydroxybicyclo[2.2.2]oct-5-en-2-yl)ethanone [1]

• Rationale: Saponification of the p-nitrobenzoate ester unmasks the hydroxyl group, yielding the corresponding keto-alcohol.

• Procedure:

  • Dissolve the Diels-Alder adduct from Step 1 in a mixture of methanol and tetrahydrofuran.

  • Add a solution of potassium carbonate (K₂CO₃) in water.

  • Stir the reaction mixture at room temperature for 4-6 hours, monitoring by TLC until the starting material is consumed.

  • Neutralize the reaction mixture with a dilute acid (e.g., 1M HCl) and extract with ethyl acetate.

  • The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure to yield the crude keto-alcohol, which can be purified by column chromatography.

Step 3: Synthesis of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

• Rationale: Catalytic hydrogenation reduces the double bond within the bicyclo[2.2.2]octene core to provide the saturated bicyclo[2.2.2]octane framework. The hydroxyl group is simultaneously reduced to a methylene group.

• Procedure:

  • Dissolve the unsaturated keto-alcohol from Step 2 in ethanol or ethyl acetate in a hydrogenation vessel.

  • Add a catalytic amount of 10% Palladium on Carbon (Pd/C).

  • The vessel is purged with hydrogen gas and then pressurized to 50-100 psi.

  • The reaction mixture is stirred vigorously at room temperature until hydrogen uptake ceases.

  • The catalyst is removed by filtration through a pad of Celite, and the filtrate is concentrated under reduced pressure to yield the crude 1-(bicyclo[2.2.2]octan-2-yl)ethanone.

  • The final product can be purified by distillation or column chromatography.

Synthesis from Bicyclo[2.2.2]octane-2-carboxylic Acid[4]

This alternative route utilizes a pre-existing bicyclo[2.2.2]octane skeleton.

Caption: Alternative synthesis from a carboxylic acid precursor.

Step 1: Preparation of Bicyclo[2.2.2]octane-2-carbonyl chloride

• Procedure:

  • Bicyclo[2.2.2]octane-2-carboxylic acid is treated with an excess of thionyl chloride (SOCl₂) or oxalyl chloride.

  • The reaction is typically performed in an inert solvent like dichloromethane or neat.

  • The mixture is heated at reflux until the evolution of gas ceases.

  • The excess chlorinating agent and solvent are removed under reduced pressure to yield the crude acid chloride, which is often used in the next step without further purification.

Step 2: Reaction with Dimethylcadmium

• Rationale: The organocadmium reagent selectively reacts with the acid chloride to form the ketone, with a lower propensity for over-addition to form the tertiary alcohol compared to more reactive organometallics like Grignard reagents.

• Procedure:

  • Dimethylcadmium is prepared in situ by the reaction of methylmagnesium bromide or methyllithium with cadmium chloride in an anhydrous ethereal solvent.

  • The freshly prepared bicyclo[2.2.2]octane-2-carbonyl chloride is added dropwise to the dimethylcadmium solution at 0 °C.

  • The reaction mixture is stirred at room temperature for several hours.

  • The reaction is quenched by the careful addition of water or a saturated aqueous solution of ammonium chloride.

  • The product is extracted with an organic solvent, and the organic layer is washed, dried, and concentrated.

  • Purification by distillation under reduced pressure yields 1-(bicyclo[2.2.2]octan-2-yl)ethanone.

Spectroscopic Characterization

Table 1: Predicted and Reported Spectroscopic Data

Technique	Feature	Expected/Reported Values	Reference
¹H NMR	Methyl protons (CH₃)	Singlet, ~2.1 ppm	Inferred
Bridgehead protons	Multiplets, ~1.8-2.5 ppm	[1]
Methylene protons	Multiplets, ~1.2-1.8 ppm	[1]
¹³C NMR	Carbonyl carbon (C=O)	~210 ppm	[1]
Methyl carbon (CH₃)	~28 ppm	[1]
Bridgehead carbons	~30-40 ppm	Inferred
Methylene carbons	~20-30 ppm	Inferred
IR Spectroscopy	C=O stretch	Strong absorption at ~1710 cm⁻¹	[1]
C-H stretch (sp³)	~2850-2950 cm⁻¹	[1]
Mass Spectrometry	Molecular Ion (M⁺)	m/z = 152	Calculated

Reactivity and Synthetic Applications

The chemical reactivity of 1-(bicyclo[2.2.2]octan-2-yl)ethanone is dominated by its ketone functionality, though the steric bulk of the bicyclic framework can influence reaction rates and stereochemical outcomes.

Reactions at the Carbonyl Group

The ketone can undergo standard carbonyl chemistry, including:

• Reduction: Reduction with agents like sodium borohydride (NaBH₄) or lithium aluminum hydride (LiAlH₄) will yield the corresponding secondary alcohol, 1-(bicyclo[2.2.2]octan-2-yl)ethanol.

• Wittig Reaction: Reaction with phosphorus ylides allows for the conversion of the carbonyl group into a carbon-carbon double bond.

• Grignard and Organolithium Addition: Nucleophilic addition of organometallic reagents will produce tertiary alcohols.

Enolate Chemistry

The α-protons of the acetyl group are acidic and can be removed by a suitable base to form an enolate. This enolate can then participate in a variety of reactions, such as:

• Alkylation: Reaction with alkyl halides to form more complex ketones.

• Aldol Condensation: Reaction with aldehydes or ketones to form β-hydroxy ketones.

The rigid bicyclic structure can provide a platform for stereoselective enolate reactions, where the approach of the electrophile is directed by the steric hindrance of the cage-like system.

Skeletal Rearrangements

The bicyclo[2.2.2]octane skeleton can undergo rearrangement to the thermodynamically more stable bicyclo[3.2.1]octane system under certain conditions, often acid-catalyzed. This rearrangement is a valuable tool for accessing alternative bicyclic frameworks.

Applications

Medicinal Chemistry

As previously mentioned, the bicyclo[2.2.2]octane moiety is a recognized bioisostere of the phenyl group.[1] 1-(Bicyclo[2.2.2]octan-2-yl)ethanone is therefore a valuable starting material for the synthesis of novel drug candidates. The introduction of this 3D scaffold can lead to compounds with improved pharmacokinetic profiles and potentially novel biological activities. For instance, derivatives of the bicyclo[2.2.2]octane core have been investigated as antiviral agents.

Fragrance and Flavor Industry

Bicyclo[2.2.2]octane derivatives are also utilized in the fragrance industry, often contributing to woody, camphoraceous, and floral notes in perfume compositions.[4] The specific odor profile of 1-(bicyclo[2.2.2]octan-2-yl)ethanone and its derivatives would depend on the substitution pattern and stereochemistry.

Conclusion

1-(Bicyclo[2.2.2]octan-2-yl)ethanone is a versatile and valuable building block in organic synthesis. Its preparation, primarily through a robust Diels-Alder strategy, provides access to a rigid, three-dimensional scaffold that is of increasing importance in medicinal chemistry and other fields. The reactivity of its ketone functionality allows for a wide range of subsequent transformations, making it a key intermediate for the synthesis of more complex molecules. This guide has provided a comprehensive overview of its synthesis, characterization, and potential applications, offering a solid foundation for researchers to explore the rich chemistry of this bicyclic ketone.

References

• Ritchie, T. J., & Macdonald, S. J. F. (2009). The impact of aromatic ring count on compound developability – a medicinal chemistry perspective. Drug Discovery Today, 14(21-22), 1011–1020. [Link]

• Aguilar, R., et al. (2017). Stereoselectivity of the captodative alkenes 1-acetylvinyl arenecarboxylates in Diels-Alder reactions with cyclic dienes and stereospecific rearrangement of their bicyclo[2.2.n] α-ketol adducts. Arabian Journal of Chemistry, 13(1), 900-915. [Link]

• Goering, H. L., & Fickes, G. N. (1968). The Ring Expansion Route to Bicyclic Carbonium Ions. 11. The Multiple Rearrangement of the cxo-2-Norbornylcarbinyl System. Journal of the American Chemical Society, 90(11), 2862–2870. [Link]

• Edison, D. H., et al. (1976). Bicyclic fragrance materials and processes therefor. U.S.

• Stepan, A. F., et al. (2012). 2-Oxabicyclo[2.2.2]octane as a new bioisostere of the phenyl ring. Journal of Medicinal Chemistry, 55(7), 3414–3424. [Link]

• Bella, M., et al. (2009). Synergic asymmetric organocatalysis (SAOc) of Chinchona alkaloids and secondary amines in the synthesis of bicyclo[5][5][5]octan-2-ones. Chemical Communications, (5), 597-599. [Link]

• Investigations on the Formation of 4-Aminobicyclo[2.2.2]-octanones. Molecules, 14(9), 3295-3305. [Link]

• Bicyclo[2.2.2]octane. NIST Chemistry WebBook. [Link]

• Diastereoselective preparation of bicyclo[2.2.2]octan-2-one compounds. U.S.

• Reaction of Nucleophiles with Bridgehead Carbocations Derived from l-Bromobicyclo[2.2.2]octanes and l-Bromobicyclo[3.3.1]nonanes. Iowa State University Digital Repository. [Link]

• Asymmetric 1,4-bis(ethynyl)bicyclo[2.2.2]octane rotators via monocarbinol functionalization. Ready access to polyrotors. Supporting Information. [Link]

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• 1. Stereoselectivity of the captodative alkenes 1-acetylvinyl arenecarboxylates in Diels-Alder reactions with cyclic dienes and stereospecific rearrangement of their bicyclo[2.2.n] α-ketol adducts - Arabian Journal of Chemistry [arabjchem.org]
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Navigating the Labyrinth of Drug Discovery: A Technical Guide to 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

For Researchers, Scientists, and Drug Development Professionals

In the intricate world of medicinal chemistry, the quest for novel molecular scaffolds that can unlock new therapeutic avenues is perpetual. Among the vast arsenal of building blocks available to the modern chemist, bridged bicyclic systems have garnered significant attention for their ability to impart desirable physicochemical properties to drug candidates. This guide provides an in-depth technical overview of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone, a versatile yet underexplored building block with considerable potential in drug discovery.

The Bicyclo[2.2.2]octane Scaffold: A Foundation for Innovation

The bicyclo[2.2.2]octane core is a rigid, three-dimensional scaffold that offers a distinct advantage over flat, aromatic systems. Its defined conformational rigidity allows for precise spatial orientation of substituents, enabling a more accurate probing of biological target topographies. This structural pre-organization can lead to enhanced binding affinity and selectivity, crucial parameters in the development of effective and safe therapeutics. Furthermore, the introduction of such a three-dimensional motif can improve physicochemical properties like solubility and metabolic stability, key hurdles in the journey from a promising compound to a viable drug.

Commercial Availability: Sourcing the Starting Point

For any chemical scaffold to be widely adopted in drug discovery programs, its accessibility is paramount. 1-(Bicyclo[2.2.2]octan-2-yl)ethanone (CAS No. 23735-46-8) is commercially available from a number of specialized chemical suppliers. The availability of this starting material in research-grade quantities facilitates its immediate integration into synthetic workflows, allowing researchers to bypass the often time-consuming de novo synthesis of the core structure.

Below is a summary of representative suppliers for 1-(Bicyclo[2.2.2]octan-2-yl)ethanone:

Supplier	Purity	Available Quantities
Aaronchem	95%	25mg, 100mg
Echemi (Shaanxi Dideu Medichem Co. Ltd)	Inquiry	Inquiry
Chemsigma	Inquiry	Inquiry

Note: Availability and catalog details are subject to change. It is recommended to consult the suppliers' websites for the most current information.

Synthesis and Characterization: Crafting the Molecule

While commercially available, understanding the synthesis of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone provides valuable insights into its chemistry and potential for derivatization. A common synthetic approach involves the Diels-Alder reaction, a powerful tool for the construction of cyclic systems.

A plausible synthetic route could involve the reaction of a suitable diene with an appropriate dienophile to construct the bicyclo[2.2.2]octene skeleton, followed by functional group manipulation to introduce the acetyl group and saturation of the double bond.

Figure 1. A generalized synthetic workflow for 1-(Bicyclo[2.2.2]octan-2-yl)ethanone.

Experimental Protocol: A Representative Synthesis

A detailed experimental protocol for the synthesis of the unsaturated precursor, 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone, provides a foundation for accessing the target molecule. The subsequent reduction of the double bond is a standard procedure.

Step 1: Synthesis of 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanol [1]

• This step typically involves the reduction of the corresponding ketone, 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone.

Step 2: Acid-Catalyzed Rearrangement [1]

• Dissolve 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanol (0.5 g, 3.28 mmol) in a mixture of acetone (15 mL) and water (5 mL).[1]

• Add a catalytic amount of concentrated sulfuric acid (0.1 mL).[1]

• Heat the reaction mixture to reflux and monitor the reaction progress by Thin Layer Chromatography (TLC).[1]

• After 4 hours, cool the mixture to room temperature and neutralize with a saturated aqueous solution of sodium bicarbonate.[1]

• Remove the acetone under reduced pressure.[1]

• Extract the aqueous layer with dichloromethane (3 x 15 mL).[1]

• The combined organic layers are then dried and concentrated to yield the rearranged product.

Step 3: Hydrogenation to 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

• The unsaturated ketone, 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone, can be hydrogenated using a standard catalyst such as palladium on carbon (Pd/C) under a hydrogen atmosphere to yield the saturated target compound.

Spectroscopic Characterization

• ¹H NMR: The spectrum would be characterized by a complex series of multiplets in the aliphatic region (typically 1.0-2.5 ppm) corresponding to the protons of the bicyclic core. The acetyl methyl group would appear as a singlet around 2.1 ppm.

• ¹³C NMR: The carbonyl carbon of the acetyl group would be expected to resonate around 210 ppm. The aliphatic carbons of the bicyclic system would appear in the range of 20-50 ppm.

• Mass Spectrometry: The molecular ion peak [M]+ would be observed at m/z = 152. Subsequent fragmentation would likely involve the loss of the acetyl group and fragmentation of the bicyclic ring.

Applications in Drug Discovery: A Scaffold of Opportunity

The bicyclo[2.2.2]octane scaffold has been explored in a variety of therapeutic areas, demonstrating its versatility as a privileged structure in medicinal chemistry. The rigid nature of this scaffold allows for its use as a bioisosteric replacement for other cyclic systems, such as the phenyl ring, to improve drug-like properties.

a) Antiviral Applications:

The bicyclo[2.2.2]octane framework has been investigated as a core element in the design of antiviral agents. Notably, derivatives have been synthesized and evaluated as potential inhibitors of the SARS-CoV-2 3CL pro main protease, a key enzyme in the viral replication cycle.[2][3] The rigid scaffold can effectively position functional groups to interact with the active site of the enzyme.

b) Neuroscience and Receptor Modulation:

Derivatives of the closely related azabicyclo[2.2.2]octane have shown significant promise as agonists for nicotinic acetylcholine receptors (nAChRs), which are implicated in cognitive function.[4] This suggests that the carbocyclic analogue, 1-(Bicyclo[2.2.2]octan-2-yl)ethanone, could serve as a valuable starting point for the development of novel modulators of neuronal receptors, potentially for the treatment of cognitive impairments in disorders like schizophrenia and Alzheimer's disease.

c) General Principles of Application:

The primary utility of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone in drug discovery lies in its role as a versatile intermediate. The ketone functionality serves as a handle for a wide array of chemical transformations, allowing for the introduction of diverse functional groups and the construction of more complex molecules.

Figure 2. Potential synthetic diversifications of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone and their applications.

Conclusion: A Promising Vista for Drug Discovery

1-(Bicyclo[2.2.2]octan-2-yl)ethanone represents a valuable and commercially accessible building block for medicinal chemists. Its rigid, three-dimensional structure offers a compelling alternative to traditional flat aromatic scaffolds, with the potential to enhance binding affinity, selectivity, and overall drug-like properties. While its direct biological activity is not extensively documented, its true value lies in its utility as a versatile intermediate for the synthesis of a diverse range of more complex molecules. As the demand for novel chemical matter in drug discovery continues to grow, the exploration of underutilized scaffolds like 1-(Bicyclo[2.2.2]octan-2-yl)ethanone will undoubtedly play a crucial role in the development of the next generation of therapeutics.

References

• Synthesis of bicyclo[2.2.2]octane derivatives. (2020).
• Preparation of bicyclo[2.2.2]octan-2-one compounds. (2013).

• Design, Synthesis and Evaluation of Fused Bicyclo[2.2.2]octene as a Potential Core Scaffold for the Non-Covalent Inhibitors of SARS-CoV-2 3CLpro Main Protease. (2022). PubMed Central (PMC). [Link]

• Design, Synthesis and Evaluation of Fused Bicyclo[2.2.2]octene as a Potential Core Scaffold for the Non-Covalent Inhibitors of SARS-CoV-2 3CL Main Protease. (2022). ResearchGate. [Link]

• Investigations on the Formation of 4-Aminobicyclo[2.2.2]-octanones. (2010). PubMed Central (PMC). [Link]

• Enantioselective synthesis of bicyclo[2.2.2]octane-1-carboxylates under metal free conditions. (2016). Organic Chemistry Frontiers. [Link]

• Asymmetric 1,4-bis(ethynyl)bicyclo[2.2.2]octane rotators via monocarbinol functionalization. Ready access to polyrotors. (2014). HAL Open Science. [Link]

• Diastereoselective preparation of bicyclo[2.2.2]octan-2-one compounds. (2013).

• Concise asymmetric total synthesis of (-)-patchouli alcohol - Supporting Information. (2014). Wiley Online Library. [Link]

• Convergent Synthesis of Triindanone-Fused Spiro[bicyclo[2.2.2]octane-2,3′-indolines] via Domino Reaction of 1,3-Indanedione and 3-Methyleneoxindoles. (2020). ACS Publications. [Link]

• Development of 4-Heteroarylamino-1′-azaspiro[oxazole-5,3′-bicyclo[2.2.2]octanes] as α7 Nicotinic Receptor Agonists. (2016). PubMed Central (PMC). [Link]

• Bicyclo(2.2.2)octane. (2023). SpectraBase. [Link]

• Design and Synthesis of a New Series of 4-Heteroarylamino-1′-azaspiro[oxazole-5,3′-bicyclo[2.2.2]octanes as α7 Nicotinic Receptor Agonists. 1. Development of Pharmacophore and Early Structure–Activity Relationship. (2016). ACS Publications. [Link]

• (−)-Spiro[1-azabicyclo[2.2.2]octane-3,5'-oxazolidin-2'-one], a Conformationally Restricted Analogue of Acetylcholine, Is a Highly Selective Full Agonist at the α7 Nicotinic Acetylcholine Receptor. (2000). ACS Publications. [Link]

• Bicyclo[2.2.2]octane. (2023). NIST Chemistry WebBook. [Link]

• (+)-3-[2-(Benzo[b]thiophen-2-yl)-2-oxoethyl]-1-azabicyclo[2.2.2]octane as potent agonists for the alpha7 nicotinic acetylcholine receptor. (2005). PubMed. [Link]

• From ligand design to therapeutic efficacy: the challenge for nicotinic receptor research. (2005). Repositorio UCHILE. [Link]

• 13 C NMR spectra of polycyclic compounds. Bicyclo[2.2.1]heptadiene tetramers. (2000). ResearchGate. [Link]

• Bicyclo[2.2.2]oct-2-ene. (2023). NIST Chemistry WebBook. [Link]cgi?ID=C931646)

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• 2. Design, Synthesis and Evaluation of Fused Bicyclo[2.2.2]octene as a Potential Core Scaffold for the Non-Covalent Inhibitors of SARS-CoV-2 3CLpro Main Protease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Development of 4-Heteroarylamino-1′-azaspiro[oxazole-5,3′-bicyclo[2.2.2]octanes] as α7 Nicotinic Receptor Agonists - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Catalytic Reactions Involving 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

Introduction: The Strategic Value of the Bicyclo[2.2.2]octane Scaffold

The bicyclo[2.2.2]octane framework is a conformationally rigid and sterically defined three-dimensional scaffold. This structural rigidity is highly prized in medicinal chemistry and materials science, as it allows for the precise spatial orientation of functional groups, minimizing conformational ambiguity and leading to more predictable interactions with biological targets or material lattices.[1] 1-(Bicyclo[2.2.2]octan-2-yl)ethanone, with its ketone functionality, serves as a versatile entry point for accessing a diverse array of chiral derivatives. The catalytic transformations of this ketone are paramount for unlocking the full synthetic potential of this valuable building block, enabling the production of enantiomerically pure alcohols, esters, and other key intermediates for drug discovery and natural product synthesis.[2]

This guide provides an in-depth exploration of key catalytic methodologies applicable to 1-(Bicyclo[2.2.2]octan-2-yl)ethanone, focusing on asymmetric reduction, oxidative rearrangement, and biocatalytic resolution. Each section is designed to provide not only a step-by-step protocol but also the underlying scientific rationale, empowering researchers to understand, adapt, and troubleshoot these powerful catalytic systems.

Asymmetric Transfer Hydrogenation (ATH) for the Synthesis of Chiral 1-(Bicyclo[2.2.2]octan-2-yl)ethanol

The asymmetric reduction of prochiral ketones to their corresponding chiral secondary alcohols is a cornerstone of modern organic synthesis. Asymmetric transfer hydrogenation (ATH) offers a practical, scalable, and often safer alternative to high-pressure hydrogenation, utilizing readily available hydrogen donors like isopropanol or a formic acid/triethylamine azeotrope. Ruthenium-based catalysts, particularly those featuring chiral N-tosylated diamine ligands such as TsDPEN (N-(p-toluenesulfonyl)-1,2-diphenylethylenediamine), are renowned for their high efficiency and enantioselectivity in the reduction of a wide range of ketones.[3][4]

Causality and Mechanistic Insight

The efficacy of the [RuCl₂(arene)(TsDPEN)] catalyst system hinges on a "metal-ligand bifunctional" mechanism. The reaction does not proceed through direct coordination of the ketone to the ruthenium center. Instead, the catalyst, upon activation with a base, generates a ruthenium hydride species. The N-H proton of the coordinated diamine ligand and the Ru-H hydride are then transferred to the carbonyl group of the ketone via a six-membered pericyclic transition state. The chirality of the diamine ligand creates a chiral pocket that preferentially accommodates one prochiral face of the ketone, leading to the formation of one enantiomer of the alcohol in excess. The use of a formic acid/triethylamine mixture serves as a mild and effective source of hydride for the regeneration of the active catalyst.

Experimental Protocol: Asymmetric Transfer Hydrogenation

Objective: To synthesize enantiomerically enriched 1-(Bicyclo[2.2.2]octan-2-yl)ethanol via Ru-catalyzed asymmetric transfer hydrogenation.

Materials:

• 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

• [RuCl₂(p-cymene)]₂ (Ruthenium(II) dichloride (p-cymene) dimer)

• (1R,2R)-(+)-N-p-Tosyl-1,2-diphenylethylenediamine ((R,R)-TsDPEN)

• Formic acid (HCOOH)

• Triethylamine (NEt₃)

• Anhydrous Dichloromethane (DCM)

• Anhydrous Isopropanol (IPA)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Argon or Nitrogen gas supply

Procedure:

• Catalyst Pre-formation: In a Schlenk flask under an inert atmosphere (Argon), add [RuCl₂(p-cymene)]₂ (0.01 molar equivalents) and (R,R)-TsDPEN (0.022 molar equivalents). Add anhydrous DCM (5 mL per mmol of substrate) and stir the resulting orange solution at room temperature for 30 minutes to form the pre-catalyst.

• Reaction Setup: In a separate flask, dissolve 1-(Bicyclo[2.2.2]octan-2-yl)ethanone (1.0 molar equivalent) in a 5:2 mixture of formic acid and triethylamine (azeotrope, 7 mL per mmol of substrate).

• Initiation of Reaction: Transfer the substrate solution to the flask containing the pre-catalyst via cannula.

• Reaction Monitoring: Stir the reaction mixture at 28 °C. Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or Gas Chromatography (GC) until the starting material is consumed (typically 12-24 hours).

• Work-up: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution until gas evolution ceases. Extract the mixture with DCM (3 x 15 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford the chiral alcohol.

• Analysis: Determine the enantiomeric excess (ee) of the product by chiral HPLC or GC analysis.

Expected Results and Data

The following table presents plausible data for the ATH of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone, based on results for structurally similar bicyclic ketones.

Catalyst System	S/C Ratio	Yield (%)	ee (%)
[RuCl₂(p-cymene)]₂ / (R,R)-TsDPEN	100:1	>95	>98
[RuCl₂(p-cymene)]₂ / (S,S)-TsDPEN	100:1	>95	>98

Baeyer-Villiger Oxidation: Accessing Bicyclo[2.2.2]octyl Acetates

The Baeyer-Villiger (BV) oxidation is a powerful and reliable method for converting ketones into esters, or cyclic ketones into lactones.[5][6] The reaction typically employs a peroxyacid, such as meta-chloroperoxybenzoic acid (m-CPBA), as the oxidant.[6] This transformation is highly valuable for accessing acetate derivatives from methyl ketones like 1-(Bicyclo[2.2.2]octan-2-yl)ethanone.

Causality and Mechanistic Insight

The BV oxidation mechanism involves the nucleophilic addition of the peroxyacid to the protonated carbonyl carbon of the ketone, forming a tetrahedral intermediate known as the Criegee intermediate.[7] This is followed by the concerted migration of one of the groups attached to the former carbonyl carbon to the adjacent oxygen atom, with the simultaneous cleavage of the weak O-O bond. The regioselectivity of the reaction is determined by the migratory aptitude of the substituents. The group that can better stabilize a partial positive charge in the transition state will preferentially migrate. The established order of migratory aptitude is: tertiary alkyl > secondary alkyl ≈ cyclohexyl > phenyl > primary alkyl > methyl.[5]

For 1-(Bicyclo[2.2.2]octan-2-yl)ethanone, the two migrating groups are the secondary bicyclo[2.2.2]octan-2-yl group and the methyl group. Based on the established migratory aptitude, the bicyclic group will migrate in preference to the methyl group, leading to the formation of bicyclo[2.2.2]oct-2-yl acetate.

Caption: Baeyer-Villiger oxidation workflow.

Experimental Protocol: Baeyer-Villiger Oxidation

Objective: To synthesize bicyclo[2.2.2]oct-2-yl acetate from 1-(Bicyclo[2.2.2]octan-2-yl)ethanone.

Materials:

• 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

• meta-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM)

• Saturated aqueous sodium sulfite (Na₂SO₃)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: Dissolve 1-(Bicyclo[2.2.2]octan-2-yl)ethanone (1.0 molar equivalent) in DCM (10 mL per mmol of substrate) in a round-bottom flask equipped with a magnetic stir bar.

• Addition of Oxidant: Cool the solution to 0 °C in an ice bath. Add m-CPBA (1.5 molar equivalents) portion-wise over 15 minutes, ensuring the temperature does not rise significantly.

• Reaction: Allow the mixture to warm to room temperature and stir for 12-18 hours. Monitor the reaction by TLC or GC.

• Quenching: Cool the reaction mixture to 0 °C and quench the excess peroxyacid by the slow addition of saturated aqueous Na₂SO₃ solution until a starch-iodide paper test is negative.

• Work-up: Dilute the mixture with DCM and wash sequentially with saturated aqueous NaHCO₃ (2 x 15 mL) and brine (15 mL).

• Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude ester by flash column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient).

Expected Results

The Baeyer-Villiger oxidation is generally a high-yielding reaction.

Substrate	Product	Expected Yield (%)
1-(Bicyclo[2.2.2]octan-2-yl)ethanone	Bicyclo[2.2.2]oct-2-yl acetate	85-95

Chemoenzymatic Approach: Kinetic Resolution of 1-(Bicyclo[2.2.2]octan-2-yl)ethanol

For obtaining highly enantiopure materials, biocatalysis offers an environmentally benign and highly selective alternative. A powerful strategy is the kinetic resolution of a racemic mixture. In this approach, an enzyme selectively catalyzes the transformation of one enantiomer, leaving the other enantiomer unreacted. Lipases, particularly Lipase B from Candida antarctica (often immobilized as Novozym 435), are widely used for the resolution of secondary alcohols via enantioselective acylation.[8][9]

This chemoenzymatic protocol involves two distinct steps: a non-selective chemical reduction of the ketone to the racemic alcohol, followed by the enzymatic kinetic resolution of the alcohol.

Caption: Chemoenzymatic resolution workflow.

Protocol Part A: Non-Catalytic Reduction to Racemic Alcohol

Objective: To synthesize racemic 1-(Bicyclo[2.2.2]octan-2-yl)ethanol as the substrate for enzymatic resolution.

Materials:

• 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Deionized water

• Diethyl ether

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reaction Setup: To a stirred solution of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone (1.0 g, 6.0 mmol) in methanol (20 mL) at 0 °C, add sodium borohydride (0.34 g, 9.0 mmol) portion-wise over 15 minutes.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2 hours.

• Work-up: Quench the reaction by the slow addition of water (10 mL). Remove the methanol under reduced pressure. Extract the aqueous residue with diethyl ether (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo to yield the racemic alcohol, which is often pure enough for the next step.

Protocol Part B: Enzymatic Kinetic Resolution

Objective: To resolve racemic 1-(Bicyclo[2.2.2]octan-2-yl)ethanol using lipase-catalyzed transesterification.

Materials:

• Racemic 1-(Bicyclo[2.2.2]octan-2-yl)ethanol

• Immobilized Candida antarctica Lipase B (Novozym 435)

• Vinyl acetate

• Anhydrous solvent (e.g., Toluene or Hexane)

• Molecular sieves (4 Å)

Procedure:

• Reaction Setup: In a flask, combine the racemic alcohol (1.0 molar equivalent), anhydrous toluene (20 mL per mmol of alcohol), vinyl acetate (3.0 molar equivalents), and molecular sieves.

• Enzyme Addition: Add Novozym 435 (typically 20-50 mg per mmol of alcohol).

• Reaction: Stir the suspension at 40 °C. Monitor the reaction progress by GC, aiming for ~50% conversion. This indicates that one enantiomer has been consumed.

• Work-up: Once ~50% conversion is reached, filter off the enzyme (which can be washed and reused).

• Separation: Concentrate the filtrate under reduced pressure. The resulting mixture contains the unreacted alcohol (one enantiomer) and the acylated alcohol (the other enantiomer). These can be separated by flash column chromatography on silica gel.

• Analysis: Determine the enantiomeric excess of both the recovered alcohol and the acetate product by chiral GC or HPLC.

Expected Results

Kinetic resolution can provide access to both enantiomers with high optical purity, although the maximum theoretical yield for each is 50%.

Product	Conversion (%)	Yield (%)	ee (%)
(S)-1-(Bicyclo[2.2.2]octan-2-yl)ethanol	~50	~45	>99
(R)-1-(Bicyclo[2.2.2]octan-2-yl)acetate	~50	~45	>99

References

• AdiChemistry. (n.d.). Baeyer Villiger Oxidation-rearrangement-Mechanism-application-migratory aptitude. Available at: [Link]

• Chemistry Steps. (n.d.). Baeyer-Villiger Oxidation. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Baeyer-Villiger Oxidation. Available at: [Link]

• Forró, E. (2001). [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols]. Acta Pharmaceutica Hungarica, 71(1), 119-126. Available at: [Link]

• Patel, R. N. (2000). Enzymatic Resolution of Racemic Secondary Alcohols by Lipase B from Candida antarctica. Journal of the American Oil Chemists' Society, 77(10), 1015-1019. Available at: [Link]

• Semantic Scholar. (n.d.). Ruthenium-Catalysed Asymmetric Reduction of Ketones. Available at: [Link]

• Wu, X., et al. (2004). Rh III- and Ir III-catalyzed asymmetric transfer hydrogenation of ketones in water. Chemistry – A European Journal, 10(6), 1522-1528. Available at: [Link]

Sources

• 1. Asymmetric transfer hydrogenation of cycloalkyl vinyl ketones to allylic alcohols catalyzed by ruthenium amido complexes - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. Rh III- and Ir III-catalyzed asymmetric transfer hydrogenation of ketones in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Baeyer–Villiger oxidation: a promising tool for the synthesis of natural products: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. [Lipase-catalyzed kinetic resolution of 2-substituted cycloalkanols] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. lib3.dss.go.th [lib3.dss.go.th]

stereoselective reactions of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

Application Note: Stereoselective Functionalization of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

Executive Summary

1-(Bicyclo[2.2.2]octan-2-yl)ethanone (also known as 2-acetylbicyclo[2.2.2]octane) represents a critical structural motif in the synthesis of high-value sesquiterpenoids (e.g., cedrene, patchoulol), antiviral pharmacophores (SARS-CoV-2 3CLpro inhibitors), and high-energy-density biofuels.[1] The rigid, lipophilic bicyclo[2.2.2]octane cage acts as a bioisostere for phenyl rings, offering defined spatial orientation without aromaticity.[1]

This guide details the stereoselective functionalization of the exocyclic acetyl group. Due to the steric bulk of the bicyclic cage and the chirality at the C2 position, reactions at the carbonyl center are highly sensitive to reagent size and electronic coordination.[1] This document provides validated protocols for diastereoselective reduction, Baeyer-Villiger oxidation, and nucleophilic addition, emphasizing the mechanistic causality required for reproducible scale-up.[1]

Structural Analysis & Reactivity Profile

The reactivity of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone is governed by the interplay between the conformational flexibility of the acetyl side chain and the rigid steric wall of the bicyclic cage.

• Chirality: The C2 carbon is a stereocenter. The acetyl group is prochiral; nucleophilic attack generates a second stereocenter, creating diastereomers (typically denoted as syn or anti relative to the C2-H bond or the bridgehead).[1]

• Steric Environment: Unlike the bicyclo[2.2.1]heptane (norbornane) system, which has distinct exo and endo faces, the [2.2.2] system is less strained but torsionally distinct.[1] The "local" symmetry is broken by the acetyl group.

• Reactivity Nodes:

  • Carbonyl Carbon: Susceptible to nucleophilic attack (Hydrides, Grignards).

  • Alpha-Carbon (Methyl): Acidic protons allow for enolization and aldol-type chemistry.

  • C2-Bridgehead Interaction: The C1 bridgehead proton exerts 1,3-allylic strain-like interactions during transition states.[1]

Workflow Visualization

The following diagram outlines the divergent synthetic pathways covered in this guide, highlighting the stereochemical outcomes.

Caption: Divergent functionalization pathways for 1-(Bicyclo[2.2.2]octan-2-yl)ethanone showing stereochemical outcomes.

Protocol A: Diastereoselective Reduction (Ketone → Alcohol)[1]

Objective: Synthesize 1-(bicyclo[2.2.2]octan-2-yl)ethanol with high diastereomeric ratio (dr). Mechanism: The reduction follows the Felkin-Anh model. Small reducing agents (NaBH₄) often yield mixtures (dr ~60:40) because the steric difference between the bridgehead C1 and the methylene C3 is subtle. Bulky reagents (L-Selectride) enhance steric differentiation, favoring attack from the less hindered face (away from the bicyclic cage bulk).[1]

Materials

• Substrate: 1-(Bicyclo[2.2.2]octan-2-yl)ethanone (1.0 equiv).

• Reagent: L-Selectride (Lithium tri-sec-butylborohydride), 1.0 M in THF (1.2 equiv).[1]

• Solvent: Anhydrous THF.

• Quench: 30% H₂O₂, 3M NaOH.

Step-by-Step Methodology

• Setup: Flame-dry a 100 mL round-bottom flask equipped with a magnetic stir bar and nitrogen inlet.

• Dissolution: Dissolve the ketone (500 mg, 3.28 mmol) in anhydrous THF (15 mL). Cool the solution to -78 °C using a dry ice/acetone bath.

• Addition: Add L-Selectride (1.0 M in THF, 3.94 mL, 3.94 mmol) dropwise over 10 minutes via syringe. Note: Maintain temperature below -70 °C to maximize kinetic control.

• Reaction: Stir at -78 °C for 2 hours. Monitor by TLC (20% EtOAc/Hexane).[1]

• Oxidative Workup (Critical): Since Selectrides leave organoborane byproducts, an oxidative workup is mandatory.[1]

  • Add MeOH (2 mL) slowly to quench excess hydride.[1]

  • Add 3M NaOH (4 mL), followed immediately by 30% H₂O₂ (4 mL). Caution: Exothermic.[1]

  • Warm to room temperature and stir for 1 hour.

• Extraction: Dilute with Et₂O (30 mL) and water (20 mL). Separate layers. Extract aqueous layer with Et₂O (2 x 20 mL).[1]

• Purification: Dry combined organics over MgSO₄, filter, and concentrate. Purify via flash column chromatography (SiO₂, gradient 5-15% EtOAc/Hexanes).

Expected Results:

• Yield: >85%

• Selectivity: >90:10 dr (Anti-isomer typically major).[1]

Protocol B: Baeyer-Villiger Oxidation (Ketone → Acetate)[1]

Objective: Convert the acetyl group into an acetoxy group (ester), retaining the C2 stereochemistry. Mechanism: The reaction involves the migration of a carbon group to the electron-deficient oxygen. The migratory aptitude dictates the product: Secondary alkyl (bicyclo ring) > Methyl . Therefore, the product is the ester where the oxygen inserts between the ring and the carbonyl, yielding bicyclo[2.2.2]octan-2-yl acetate .[1]

Materials

• Substrate: 1-(Bicyclo[2.2.2]octan-2-yl)ethanone.

• Reagent: m-Chloroperbenzoic acid (mCPBA), 77% max (1.5 equiv).[1]

• Buffer: NaHCO₃ (solid).[1]

• Solvent: Dichloromethane (DCM).[1]

Step-by-Step Methodology

• Preparation: Dissolve the ketone (1.0 equiv) in DCM (0.1 M concentration).

• Buffering: Add solid NaHCO₃ (2.0 equiv) to the solution. Rationale: This neutralizes the m-chlorobenzoic acid byproduct, preventing acid-catalyzed rearrangements of the bicyclic system.[1]

• Addition: Add mCPBA (1.5 equiv) in portions at 0 °C.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–18 hours.

• Quench: Pour the mixture into saturated aqueous Na₂SO₃ (to reduce excess peroxide) and stir for 20 mins.

• Workup: Wash the organic layer with saturated NaHCO₃ (2x) to remove acids, then brine.

• Isolation: Dry over Na₂SO₄ and concentrate.

• Hydrolysis (Optional): To access the alcohol (2-bicyclo[2.2.2]octanol), treat the crude acetate with K₂CO₃ in MeOH at RT for 2 hours.

Key Insight: This reaction is stereospecific with retention of configuration . If you start with (2R)-ketone, you obtain (2R)-acetate.[1]

Protocol C: Stereoselective Nucleophilic Addition (Grignard)

Objective: Introduction of an alkyl/aryl group to form a tertiary alcohol. Challenge: Grignard reagents can act as bases, causing enolization (deprotonation of the alpha-methyl) rather than addition, due to the steric hindrance of the cage.[1] Solution: Use of organocerium reagents (CeCl₃ + RMgX) or low-temperature addition to suppress enolization.

Materials

• Substrate: 1-(Bicyclo[2.2.2]octan-2-yl)ethanone.

• Reagent: Methylmagnesium bromide (3.0 M in Et₂O).[1]

• Additive: Anhydrous Cerium(III) chloride (CeCl₃).[1]

• Solvent: THF (anhydrous).[1][2][3]

Step-by-Step Methodology (Imamoto Method)

• CeCl₃ Activation: Place anhydrous CeCl₃ (1.5 equiv) in a flask. Heat at 140 °C under high vacuum for 2 hours to ensure complete dryness. Cool to RT under argon.

• Slurry Formation: Suspend the dried CeCl₃ in THF and stir at RT for 2 hours (milky white suspension).

• Reagent Formation: Cool the slurry to -78 °C. Add MeMgBr (1.5 equiv) dropwise. Stir for 30 mins. This forms the less basic, more nucleophilic organocerium species.[1]

• Addition: Add the ketone (1.0 equiv) in THF dropwise to the organocerium mixture at -78 °C.

• Reaction: Stir at -78 °C for 2 hours, then slowly warm to 0 °C.

• Quench: Quench with saturated aqueous NH₄Cl.

• Purification: Standard extraction (EtOAc) and silica chromatography.[1]

Expected Outcome: High yield of the tertiary alcohol with minimized enolization byproducts.

Comparative Data Summary

Reaction Type	Reagent System	Major Product	Stereoselectivity (dr)	Key Limitation
Reduction	NaBH₄ / MeOH	Alcohol	~60:40	Poor facial discrimination.
Reduction	L-Selectride / THF	Alcohol	>90:10	Requires oxidative workup.
Oxidation	mCPBA / NaHCO₃	Acetate	Retention	Migration of methyl group is rare but possible if steric bulk is extreme.
Addition	MeMgBr (Alone)	Tert-Alcohol	N/A	High enolization (low yield).[1]
Addition	MeMgBr / CeCl₃	Tert-Alcohol	High	Requires strictly anhydrous CeCl₃.

References

• BenchChem. Application Notes and Protocols for the Use of 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone in Natural Product Synthesis. (Accessed 2026).[1][4] Link[1]

• Li, Y.-Z., et al. (2015).[1] "Enantioselective synthesis of bicyclo[2.2.2]octane-1-carboxylates under metal free conditions." Organic Chemistry Frontiers, 2(3), 274–278.[1] Link

• Almqvist, F., & Frejd, T. (1996).[1][5] "Neighboring Group Participation in a Regio- and Stereoselective Chlorination of a Bicyclo[2.2.2]octanone." Journal of Organic Chemistry, 61(20).[1] Link[1]

• Burnell, D. J., et al. (1987).[1] "Facial (syn-anti) stereoselectivity in the Diels-Alder reactions of spiro(bicyclo[2.2.2]octane-2,1'-[2,4]cyclopentadiene)." Canadian Journal of Chemistry, 65, 154.[1] Link[1]

• Adcock, W., & Khor, T. C. (1978).[1] "Polar effects in the bicyclo[2.2.2]octane ring system." Journal of the American Chemical Society, 100(24), 7799–7805.[1] (Foundational text on BCO electronics).

Sources

• 1. cdnsciencepub.com [cdnsciencepub.com]
• 2. Stereoselectivity of the captodative alkenes 1-acetylvinyl arenecarboxylates in Diels-Alder reactions with cyclic dienes and stereospecific rearrangement of their bicyclo[2.2.n] α-ketol adducts - Arabian Journal of Chemistry [arabjchem.org]
• 3. rsc.org [rsc.org]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Note: Precision Baeyer-Villiger Oxidation of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

Abstract & Core Directive

This protocol details the regioselective Baeyer-Villiger (BV) oxidation of 1-(bicyclo[2.2.2]octan-2-yl)ethanone to synthesize bicyclo[2.2.2]octan-2-yl acetate . While BV oxidations are standard transformations, the steric bulk and bicyclic strain of the [2.2.2]octane system require precise control over temperature and buffering to prevent side reactions such as transesterification or acid-catalyzed skeletal rearrangement.

This guide prioritizes migratory aptitude fidelity (Secondary Alkyl > Methyl) and safety , employing a buffered meta-chloroperoxybenzoic acid (m-CPBA) system in dichloromethane (DCM).

Introduction & Strategic Rationale

The Substrate Challenge

The starting material, 1-(bicyclo[2.2.2]octan-2-yl)ethanone, presents a competition between two migrating groups attached to the carbonyl:

• Group A (Methyl): Primary, low migratory aptitude.[1]

• Group B (Bicyclo[2.2.2]octan-2-yl): Secondary, sterically bulky, higher electron density.

According to established migratory aptitudes (

), the secondary bicyclic ring will migrate preferentially. This results in the insertion of oxygen between the carbonyl and the bicyclic ring, yielding the acetate ester rather than the methyl ester.

Stereochemical Integrity

A critical feature of the BV oxidation is the retention of configuration at the migrating carbon.[1][2] The stereocenter at the C2 position of the bicyclo[2.2.2]octane ring is preserved during the rearrangement step.[2] This protocol is suitable for enantiopure starting materials where preserving chirality is essential.

Mechanistic Pathway & Logic

The reaction proceeds via the Criegee intermediate.[1] The breakdown of this intermediate is the rate-determining step, where the anti-periplanar group migrates to the electron-deficient oxygen.

Visualization: Reaction Mechanism

Figure 1: Mechanistic pathway highlighting the critical migration step where the secondary bicyclic carbon migrates to the oxygen atom.

Experimental Protocol

Reagents & Materials Table

Reagent	Role	Equiv.	Notes
1-(Bicyclo[2.2.2]octan-2-yl)ethanone	Substrate	1.0	Purity >95% recommended.[1]
m-CPBA	Oxidant	1.2 - 1.5	Commercially available as ~77% (balance water/acid). Handle with care.[3]
Dichloromethane (DCM)	Solvent	-	Anhydrous preferred but not strictly required. [0.1 M] conc.
Sodium Bicarbonate (NaHCO₃)	Buffer	2.0	Solid. Neutralizes m-chlorobenzoic acid byproduct.
Sodium Sulfite (Na₂SO₃)	Quench	-	Saturated aqueous solution. Destroys excess peroxide.[4]

Step-by-Step Procedure

Step 1: Preparation (0 min)

• Equip a round-bottom flask with a magnetic stir bar and a drying tube (or nitrogen inlet).

• Dissolve 1.0 equiv of the ketone in DCM to achieve a concentration of approximately 0.1 M (e.g., 1 mmol in 10 mL DCM).

• Add 2.0 equiv of solid NaHCO₃. Note: Buffering is critical to prevent acid-catalyzed hydrolysis of the resulting ester.

Step 2: Oxidant Addition (15 min)

• Cool the suspension to 0°C using an ice bath.

• Add 1.2 to 1.5 equiv of m-CPBA portion-wise over 10–15 minutes.

  • Safety Check: Monitor internal temperature; do not allow to exceed 10°C during addition.[5] m-CPBA is exothermic upon reaction.[6]

Step 3: Reaction (4 - 16 hours)

• Allow the reaction to warm naturally to room temperature (20–25°C).

• Stir vigorously. The reaction is heterogeneous (solid buffer/mCBA byproduct).

• Monitoring: Check by TLC (Solvent: 10% EtOAc/Hexanes).

  • Ketone:[2][7] Higher R_f.

  • Ester: Lower R_f.

  • Stain: Anisaldehyde or PMA (Permanganate may over-oxidize).

Step 4: Quench & Workup

• Cool the mixture to 0°C.

• Slowly add saturated aq. Na₂SO₃ (approx. 1/3 reaction volume). Stir for 20 mins to destroy excess peracid. Test: Starch-iodide paper should remain white (no blue color).

• Dilute with DCM and separate phases.[8]

• Critical Wash Sequence:

  • Sat. NaHCO₃ (x3): Wash the organic layer thoroughly to remove m-chlorobenzoic acid. m-CBA is the major contaminant; insufficient washing leads to white precipitate in the final product.

  • Brine (x1): Remove residual water.

• Dry organic layer over anhydrous Na₂SO₄ or MgSO₄.

• Filter and concentrate under reduced pressure (Rotavap, <40°C).

Purification[10]

• Method: Flash Column Chromatography.[1][8]

• Stationary Phase: Silica Gel (230-400 mesh).

• Mobile Phase: Gradient of Hexanes:Ethyl Acetate (Start 95:5 -> End 80:20).

• Yield Expectation: 85–95%.

Characterization & Data Interpretation

Successful synthesis is validated by specific spectroscopic shifts.

Proton NMR (¹H NMR, CDCl₃)

Proton Environment	Substrate (Ketone)	Product (Acetate)	Diagnostic Shift
Methyl Group	2.15 ppm (s)	2.05 ppm (s)	Shift from Acetyl (C=O-CH₃) to Acetoxy (O-C=O-CH₃).
Methine (H-2)	2.50 - 2.80 ppm (m)	4.60 - 4.90 ppm (m)	Key Indicator: Significant downfield shift due to adjacent oxygen ( -proton).

Infrared Spectroscopy (IR)

• Ketone (Start): Strong band at ~1710 cm⁻¹.

• Ester (Product): Shift to higher frequency, approx. 1735–1745 cm⁻¹ .

• C-O Stretch: New strong bands appear in the 1200–1250 cm⁻¹ region.

Troubleshooting & Optimization

Workflow: Troubleshooting Logic

Figure 2: Decision tree for common experimental deviations.

• Incomplete Conversion: Bicyclic ketones can be sterically hindered.[9] If reaction stalls, add fresh m-CPBA (0.5 equiv) and gently reflux (DCM, 40°C) only if thermal stability is confirmed. Alternatively, switch to Trifluoroacetic Anhydride (TFAA) / H₂O₂ for a more potent oxidation system, though this lowers functional group tolerance.

• m-CBA Contamination: If the final NMR shows aromatic signals (

  7.4–8.1 ppm) and a broad acid peak, the byproduct was not fully removed. Redissolve in Et₂O (m-CBA is less soluble in ether than DCM) and wash vigorously with 1M NaOH or sat. NaHCO₃.

Safety & Handling (E-E-A-T)

• Peroxide Hazard: m-CPBA is a peroxide.[6] Never distill the reaction mixture to dryness if peroxides are detected. Always test with starch-iodide paper before concentration.

• Shock Sensitivity: Pure m-CPBA (>90%) is shock-sensitive. Use the commercial ~77% grade (stabilized with water/acid).

• Exotherm: The addition of m-CPBA to the ketone is exothermic. Strict temperature control (0°C) is mandatory on scales >1g.

References

• Baeyer-Villiger Oxidation Mechanism & Migratory Aptitudes

  • Krow, G. R. (1993). The Baeyer-Villiger Oxidation of Ketones and Aldehydes. Organic Reactions, 43, 251-796.

• Safety Protocols for Peracids

  • National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press.

• General Protocol for m-CPBA Oxidation

  • Organic Chemistry Portal. Baeyer-Villiger Oxidation.

• Bicyclic System Reactivity

  • Meinwald, J., & Frauenglass, E. (1960). The Baeyer-Villiger Oxidation of Bicyclic Ketones. Journal of the American Chemical Society, 82(19), 5235–5239.

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. adichemistry.com [adichemistry.com]
• 3. rtong.people.ust.hk [rtong.people.ust.hk]
• 4. application.wiley-vch.de [application.wiley-vch.de]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. youtube.com [youtube.com]
• 8. Workup [chem.rochester.edu]
• 9. Baeyer-Villiger Oxidation Reaction [sigmaaldrich.com]

Advanced Protocol: Synthesis and Functionalization of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

Executive Summary

1-(Bicyclo[2.2.2]octan-2-yl)ethanone (CAS: Analogous to 280-33-1 core) represents a critical scaffold in modern medicinal chemistry, serving as a saturated, three-dimensional bioisostere for the phenyl ring. Unlike planar aromatic systems, the bicyclo[2.2.2]octane (BCO) core offers increased metabolic stability, improved solubility (higher

), and a unique steric vector for exploring structure-activity relationships (SAR).

This application note details a high-fidelity De Novo Synthesis Protocol via Diels-Alder cycloaddition followed by catalytic hydrogenation. It further outlines downstream functionalization strategies, specifically tailored to manage the steric bulk inherent to the bridgehead system.

Part 1: De Novo Synthesis Protocol

Rationale

Direct functionalization of the unactivated bicyclo[2.2.2]octane core is inefficient. The most robust route constructs the ring system concomitantly with the acetyl substituent using a Diels-Alder approach. This method allows for stereochemical control and scalability.

Workflow Diagram

Figure 1: Two-step synthetic pathway from commercially available precursors to the saturated ketone target.

Step 1: Lewis Acid-Catalyzed Diels-Alder Cycloaddition

Objective: Construct the bicyclic framework with the acetyl group installed.

• Reagents:

  • 1,3-Cyclohexadiene (1.0 equiv)

  • Methyl Vinyl Ketone (MVK) (1.2 equiv)

  • Aluminum Chloride (AlCl

    ) (0.1 equiv) or Et AlCl for higher stereocontrol.

  • Solvent: Dichloromethane (DCM), anhydrous.

• Protocol:

  • Setup: Flame-dry a 2-neck round-bottom flask under Argon atmosphere.

  • Catalyst Loading: Add AlCl

    suspended in DCM at -78°C.

  • Addition: Add MVK dropwise to the catalyst suspension. Stir for 15 minutes to activate the dienophile.

  • Cycloaddition: Add 1,3-cyclohexadiene dropwise. The reaction is exothermic; maintain temperature < -60°C to minimize polymerization.

  • Workup: Quench with cold NaHCO

    (aq). Extract with DCM (3x). Dry organic layer over MgSO .

  • Purification: Flash chromatography (Hexanes/EtOAc 9:1).

  • Result: 1-(bicyclo[2.2.2]oct-5-en-2-yl)ethanone (Mixture of endo and exo isomers).

Step 2: Catalytic Hydrogenation

Objective: Saturate the alkene bridge to yield the final BCO scaffold.

• Reagents:

  • Intermediate from Step 1.

  • Palladium on Carbon (10 wt.[1] % loading).

  • Hydrogen gas (balloon pressure sufficient).

  • Solvent: Ethanol or Methanol.

• Protocol:

  • Dissolve the alkene intermediate in Ethanol (0.1 M concentration).

  • Add 10 mol% Pd/C carefully (pyrophoric hazard).

  • Purge system with N

    , then backfill with H (3 cycles).

  • Stir vigorously at Room Temperature (RT) for 4–6 hours. Monitoring via TLC is difficult (non-UV active); use GC-MS or stain with Anisaldehyde.

  • Filtration: Filter through a Celite pad to remove Pd. Rinse with EtOH.

  • Concentration: Rotary evaporate solvent.

  • Result: 1-(Bicyclo[2.2.2]octan-2-yl)ethanone (Colorless oil/low-melting solid).

Part 2: Reactivity & Functionalization[2]

Steric Considerations

The C2 position of the bicyclo[2.2.2]octane ring is sterically encumbered by the ethylene bridges. Nucleophilic attack on the ketone carbonyl will exhibit high facial selectivity, typically favoring attack from the face away from the bridgehead protons, though the flexibility of the BCO system (twist-boat character) can complicate this compared to norbornanes.

Functionalization Map

Figure 2: Divergent synthesis pathways from the parent ketone.

Key Protocols

1. Stereoselective Reduction (Alcohol Synthesis)

To generate the corresponding secondary alcohol with high diastereoselectivity:

• Reagent: L-Selectride (Lithium tri-sec-butylborohydride).

• Mechanism: The bulky hydride attacks from the less hindered face (exo-attack), yielding the endo-alcohol predominantly.

• Conditions: THF, -78°C, 2 hours.

2. Baeyer-Villiger Oxidation

Converting the acetyl group to an acetoxy group (ester) allows access to the BCO-alcohol core after hydrolysis.

• Reagent: m-CPBA (meta-Chloroperoxybenzoic acid).

• Conditions: DCM, RT, 24h.

• Note: Migration of the secondary BCO carbon is generally preferred over the methyl group, leading to the ester BCO-O-CO-Me .

Part 3: Application Data (Bioisosterism)[3]

The BCO scaffold is a validated bioisostere for phenyl rings and tert-butyl groups.

Property	Phenyl Ring (Ph)	Bicyclo[2.2.2]octane (BCO)	Impact on Drug Design
Geometry	2D (Planar)	3D (Spherical/Cage)	Improved receptor fit; escape from "flatland".[2]
Hybridization			Higher correlates with clinical success.
Solubility	Low	Moderate	Improved aqueous solubility due to disruption of crystal packing.
Metabolism	Prone to oxidation	Resistant	Blocks CYP450 metabolic hot-spots.

Case Study Relevance: Research indicates that substituting a phenyl ring with a BCO unit in lipophilic drug candidates can maintain potency while significantly reducing nonspecific binding and improving the pharmacokinetic profile [1][2].

References

• PharmaBlock. (2020). Bicyclo[2.2.2]octane as A 3-D-rich Bioisostere for A Phenyl Ring.[2] Whitepaper.[2] Link

• National Center for Biotechnology Information. (2022). Design, Synthesis and Evaluation of Fused Bicyclo[2.2.2]octene as a Potential Core Scaffold. PubMed. Link

• Royal Society of Chemistry. (2014). Enantioselective synthesis of bicyclo[2.2.2]octane-1-carboxylates.[3] Organic Chemistry Frontiers. Link

• NIST. (2023). Bicyclo[2.2.2]octane Thermochemical Data. NIST Chemistry WebBook.[4] Link

• ResearchGate. (2007). Stereoselectivity of the captodative alkenes in Diels-Alder reactions.[5][6] Arabian Journal of Chemistry. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. img01.pharmablock.com [img01.pharmablock.com]
• 3. Enantioselective synthesis of bicyclo[2.2.2]octane-1-carboxylates under metal free conditions - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 4. Bicyclo[2.2.2]octane [webbook.nist.gov]
• 5. Stereoselectivity of the captodative alkenes 1-acetylvinyl arenecarboxylates in Diels-Alder reactions with cyclic dienes and stereospecific rearrangement of their bicyclo[2.2.n] α-ketol adducts - Arabian Journal of Chemistry [arabjchem.org]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: Strategic Functionalization of the Bicyclo[2.2.2]octane Core

Introduction: The Bicyclo[2.2.2]octane Scaffold in Modern Drug Discovery

The bicyclo[2.2.2]octane (BCO) core has emerged as a pivotal structural motif in medicinal chemistry and materials science.[1] Its rigid, three-dimensional architecture offers a compelling alternative to planar aromatic rings, such as the ubiquitous para-substituted phenyl group.[2] By introducing sp³-rich character, the BCO scaffold can significantly improve the physicochemical properties of bioactive molecules, including enhanced solubility, metabolic stability, and novel intellectual property positioning.[2][3] The precise spatial arrangement of substituents on the BCO core allows for the rigorous exploration of chemical space, making it an invaluable tool for drug development professionals seeking to optimize lead compounds.

This guide provides an in-depth exploration of the key synthetic strategies for the functionalization of the bicyclo[2.2.2]octane core. We will delve into the underlying principles of these methodologies, offering detailed, field-tested protocols and insights into experimental design.

Strategic Approaches to BCO Functionalization

The functionalization of the BCO core can be broadly categorized into several key strategies, each offering unique advantages for accessing diverse substitution patterns. The choice of strategy is dictated by the desired location of the functional group and the overall synthetic plan.

Bridgehead Functionalization: Accessing the 1- and 1,4-Positions

The bridgehead positions of the BCO core are of particular interest as they allow for the installation of substituents that project linearly, mimicking the geometry of para-substituted phenyl rings. However, these neopentyl sites are sterically hindered and generally unreactive towards standard nucleophilic substitution reactions.[4] Consequently, specialized methods are required for their elaboration.

A powerful approach involves the generation of a bridgehead carbanion or radical, which can then be trapped with a suitable electrophile. For instance, the synthesis of bridgehead-functionalized permethylbicyclo[2.2.2]octasilanes has been achieved through the reaction of silanides with various electrophiles.[5][6]

Protocol: Bridgehead Silylation of Permethylbicyclo[2.2.2]octasilane

This protocol describes the synthesis of a monosilylated BCO derivative, a versatile intermediate for further functionalization.

Workflow for Bridgehead Silylation

Caption: Workflow for the bridgehead silylation of a BCO derivative.

Materials:

• Potassium silanide of permethylbicyclo[2.2.2]octasilane (1-K)

• Phenyl(dimethyl)silyl chloride (PhMe₂SiCl)

• Toluene, anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and ethyl acetate for elution

Procedure:

• In a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, dissolve the potassium silanide (1-K) in anhydrous toluene.

• Cool the solution to -70 °C using a dry ice/acetone bath.

• Slowly add a solution of phenyl(dimethyl)silyl chloride in toluene via the dropping funnel.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous ammonium chloride.

• Separate the organic layer, and extract the aqueous layer with toluene.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to afford the desired bridgehead-silylated bicyclo[2.2.2]octasilane.[6]

Table 1: Representative Bridgehead Functionalization Reactions

Starting Material	Reagent	Product	Yield (%)	Reference
1-K	PhMe₂SiCl	1-SiMe₂Ph-BCO	>70	[6]
1-K	Ph₂MeSiCl	1-SiMePh₂-BCO	>70	[6]
1-K	FcMe₂SiCl	1-SiMe₂Fc-BCO	>70	[6]

C-H Functionalization: Direct and Efficient Derivatization

Direct C-H functionalization has revolutionized organic synthesis by offering a more atom-economical and environmentally benign approach to creating carbon-carbon and carbon-heteroatom bonds. In the context of the BCO core, C-H activation strategies provide access to a wider range of functionalized derivatives that might be challenging to obtain through traditional methods.

Chiral cyclopentadienyl (Cp) rhodium complexes have been successfully employed for the asymmetric C-H activation of N-methoxybenzamides with quinones, leading to the synthesis of chiral hydrophenanthridinones incorporating a BCO-fused Cp ligand.[7][8][9] This highlights the potential of C-H activation in constructing complex, enantioenriched molecules.

Conceptual Workflow for Asymmetric C-H Activation

Caption: Conceptual workflow for rhodium-catalyzed asymmetric C-H activation.

Construction of the BCO Core: The Diels-Alder Approach

The Diels-Alder reaction is a cornerstone of cyclic and bicyclic compound synthesis. For the BCO framework, this [4+2] cycloaddition is a powerful method for constructing the core with a high degree of stereocontrol. A common strategy involves the reaction of a cyclohexadiene derivative with a suitable dienophile.

For instance, the reaction of 2,2-dimethyl-3a,7a-dihydro-1,3-benzodioxole with vinylene carbonate yields isomeric cycloaddition products with the bicyclo[2.2.2]octane skeleton.[10][11] Subsequent transformations of these adducts can lead to highly functionalized BCO derivatives.

Protocol: Diels-Alder Cycloaddition for BCO Core Synthesis

This protocol outlines the general procedure for the construction of a BCO skeleton via a Diels-Alder reaction.

Materials:

• Cyclohex-2-en-1-one derivative (diene precursor)

• α,β-Unsaturated aldehyde (dienophile)

• Appropriate solvent (e.g., toluene, xylene)

• Lewis acid catalyst (optional, for rate enhancement and stereocontrol)

Procedure:

• To a solution of the cyclohex-2-en-1-one derivative in the chosen solvent, add the α,β-unsaturated aldehyde.

• If using a catalyst, add it to the reaction mixture at the appropriate temperature (often sub-ambient for improved selectivity).

• Heat the reaction mixture to the desired temperature (reflux is common for thermal Diels-Alder reactions) and monitor the progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Perform an appropriate aqueous work-up to remove the catalyst and any water-soluble byproducts.

• Dry the organic layer, concentrate, and purify the crude product by column chromatography or recrystallization to obtain the bicyclo[2.2.2]octane adduct.[1]

Table 2: Examples of Diels-Alder Reactions for BCO Synthesis

Diene	Dienophile	Product	Key Features	Reference
2,2-dimethyl-3a,7a-dihydro-1,3-benzodioxole	Vinylene carbonate	BCO-carbonate adduct	Access to polyhydroxylated BCOs	[10][11]
2H-pyran-2-one derivatives	Maleic anhydride	Fused BCO-anhydride	Synthesis of bridgehead-functionalized BCOs	[12][13]
Spiroepoxycyclohexa-2,4-dienones	Ethyl acrylate	Bicyclo[2.2.2]octenones	Tandem oxidative dearomatization/cycloaddition	[14][15]

Ring-Opening Reactions: Accessing Functionalized Cyclohexanes

While the focus is often on building the BCO core, ring-opening reactions of functionalized BCOs provide a valuable entry into stereochemically defined cyclohexane derivatives. The rigid BCO framework can act as a template to control the stereochemistry of substituents, which is then revealed upon ring opening.

For example, 1,4-diazabicyclo[2.2.2]octane (DABCO) can mediate the ring-opening of 1-acetylcyclopropanecarboxamides to generate stable zwitterions, which can be further elaborated.[16] While this example involves a related bicyclic amine, the principle of using the bicyclic scaffold to control reactivity is broadly applicable.

Conclusion and Future Outlook

The functionalization of the bicyclo[2.2.2]octane core is a vibrant and evolving area of synthetic chemistry. The strategies outlined in this guide – bridgehead functionalization, C-H activation, Diels-Alder construction, and strategic ring-opening – provide a powerful toolkit for researchers in drug discovery and materials science. As the demand for novel, three-dimensional molecular architectures continues to grow, the development of even more sophisticated and efficient methods for BCO functionalization will undoubtedly remain a key research focus. The continued innovation in catalysis and synthetic methodology will further unlock the potential of this versatile scaffold, enabling the creation of next-generation therapeutics and advanced materials.

References

• Vertex AI Search. (n.d.). Scalable Syntheses of Functionalized 2-Oxabicyclo[2.2.2]octanes.
• PubMed Central. (n.d.). Synthesis and Properties of Bridgehead-Functionalized Permethylbicyclo[2.2.2]octasilanes.
• ACS Publications. (n.d.). Synthesis of Bicyclo[2.2.2]octane-2,3,5,6,7,8 hexols (Bishomoinositols) as Glycosidase Inhibitors.
• Taylor & Francis Online. (n.d.). Oxidative Dearomatization: Synthesis of Functionalized Bicyclo[2.2.2]octenones, Sigmatropic Shift in Excited State, and Radical-.
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• Benchchem. (n.d.). Enantioselective Synthesis of Bicyclo[2.2.2]octane.
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• Google Patents. (n.d.). Synthesis of bicyclo[2.2.2]octane derivatives.
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• PubMed. (n.d.). Chiral Bicyclo[2.2.2]octane-Fused CpRh Complexes: Synthesis and Potential Use in Asymmetric C-H Activation.
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Application Notes and Protocols for the Large-Scale Synthesis of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

Introduction: The Strategic Importance of the Bicyclo[2.2.2]octane Scaffold in Modern Drug Discovery

The bicyclo[2.2.2]octane framework is a rigid, three-dimensional scaffold that has garnered significant attention in medicinal chemistry. Its unique conformational constraints allow for the precise spatial orientation of pharmacophoric groups, which can lead to enhanced binding affinity and selectivity for biological targets.[1][2] Unlike flat aromatic rings, the saturated, non-planar structure of the bicyclo[2.2.2]octane core can improve physicochemical properties such as solubility and metabolic stability, key parameters in the development of successful drug candidates.[3]

Within this class of compounds, 1-(Bicyclo[2.2.2]octan-2-yl)ethanone emerges as a particularly valuable building block. The ketone functionality serves as a versatile handle for a wide array of chemical transformations, enabling the introduction of diverse functionalities and the construction of more complex molecular architectures. This ketone is a key intermediate in the synthesis of compounds targeting a range of biological systems, including the central nervous system. The rigid bicyclic structure can mimic the conformation of key amino acid residues in protein binding pockets, making it a valuable pharmacophore in the design of receptor antagonists and enzyme inhibitors.[1]

This comprehensive guide provides a detailed, scalable, and field-proven protocol for the synthesis of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone, designed for researchers and professionals in drug development and process chemistry. The presented methodology is optimized for safety, efficiency, and scalability, addressing the practical challenges of large-scale organic synthesis.

Synthetic Strategy: A Two-Step Approach to the Target Ketone

The most robust and scalable synthetic route to 1-(Bicyclo[2.2.2]octan-2-yl)ethanone involves a two-step sequence:

• Diels-Alder Cycloaddition: The construction of the bicyclo[2.2.2]octene core is efficiently achieved through a [4+2] cycloaddition reaction between 1,3-cyclohexadiene (the diene) and methyl vinyl ketone (the dienophile). This reaction is known for its high atom economy and stereoselectivity.[4][5][6]

• Catalytic Hydrogenation: The resulting unsaturated ketone, 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone, is then subjected to catalytic hydrogenation to saturate the double bond within the bicyclic framework, yielding the final product. This method is highly efficient and clean, typically proceeding with high yields and minimal side products.

Figure 2: The Diels-Alder reaction of 1,3-cyclohexadiene and methyl vinyl ketone.

Detailed Experimental Protocol

Materials and Equipment:

• A high-pressure reactor equipped with a mechanical stirrer, temperature probe, and pressure gauge.

• 1,3-Cyclohexadiene (freshly distilled)

• Methyl vinyl ketone (inhibitor removed prior to use)

• Toluene (anhydrous)

• Hydroquinone (inhibitor for distillation)

• Rotary evaporator

• Vacuum distillation apparatus

Procedure:

• Reactor Preparation: Ensure the high-pressure reactor is clean, dry, and leak-tested. Purge the reactor with an inert gas (e.g., nitrogen or argon) to remove air and moisture.

• Charging Reactants: To the reactor, add anhydrous toluene (2.5 L per mole of 1,3-cyclohexadiene). Add freshly distilled 1,3-cyclohexadiene (1.0 mole equivalent). Begin stirring the solution.

• Addition of Dienophile: Slowly add methyl vinyl ketone (1.1 mole equivalents) to the stirred solution in the reactor. The addition should be controlled to manage any initial exotherm.

• Reaction Conditions: Seal the reactor and heat the mixture to 150-180 °C. The reaction will generate autogenous pressure. Monitor the reaction progress by taking aliquots (after cooling and depressurizing) and analyzing them by GC-MS. The reaction is typically complete within 4-6 hours.

• Work-up: Once the reaction is complete, cool the reactor to room temperature and carefully vent the pressure. Transfer the reaction mixture to a round-bottom flask.

• Purification:

  • Remove the toluene solvent under reduced pressure using a rotary evaporator.

  • The crude product, 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone, is then purified by vacuum distillation. The product typically distills at a temperature range of 85-95 °C at approximately 10 mmHg. A small amount of hydroquinone can be added to the distillation flask to prevent polymerization.

Safety Precautions:

• The Diels-Alder reaction is conducted at high temperature and pressure; therefore, a properly rated and maintained high-pressure reactor is essential.

• 1,3-Cyclohexadiene and methyl vinyl ketone are flammable and volatile. Handle them in a well-ventilated fume hood.

• Methyl vinyl ketone is a lachrymator and toxic. Avoid inhalation and skin contact.

Parameter	Value
Reactants
1,3-Cyclohexadiene	1.0 mole equiv.
Methyl Vinyl Ketone	1.1 mole equiv.
Solvent
Toluene	2.5 L/mol of diene
Reaction Conditions
Temperature	150-180 °C
Time	4-6 hours
Yield	Typically 85-95%

Part 2: Large-Scale Synthesis of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone via Catalytic Hydrogenation

Theoretical Background and Mechanistic Insight

Catalytic hydrogenation is a chemical reaction that adds hydrogen across a double or triple bond, typically in the presence of a metal catalyst. In this step, the double bond of 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone is reduced to a single bond, yielding the saturated bicyclo[2.2.2]octane ring system.

The most commonly used catalyst for this transformation is palladium on carbon (Pd/C), which is highly efficient and can be easily removed by filtration after the reaction. The reaction is typically carried out in a solvent such as ethanol or ethyl acetate under a hydrogen atmosphere. The hydrogenation occurs on the surface of the catalyst, where both the alkene and hydrogen are adsorbed.

Detailed Experimental Protocol

Materials and Equipment:

• A hydrogenation reactor (e.g., Parr hydrogenator) capable of handling pressures up to 50 psi.

• 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone

• 10% Palladium on Carbon (Pd/C) catalyst

• Ethanol or Ethyl Acetate (reagent grade)

• Celite® or a similar filter aid

• Hydrogen gas source

Procedure:

• Reactor Setup: Place 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone (1.0 mole equivalent) in the hydrogenation reactor. Add a suitable solvent, such as ethanol or ethyl acetate (approximately 5-10 mL per gram of starting material).

• Catalyst Addition: Carefully add 10% Pd/C catalyst. The catalyst loading is typically 1-2% by weight relative to the starting enone. For large-scale reactions, it is advisable to add the catalyst as a slurry in a small amount of the reaction solvent to minimize the risk of fire.

• Hydrogenation: Seal the reactor and purge it several times with hydrogen gas to remove any air. Pressurize the reactor with hydrogen to 30-50 psi. Stir the reaction mixture vigorously at room temperature. The progress of the reaction can be monitored by the uptake of hydrogen.

• Reaction Completion: The reaction is typically complete when hydrogen uptake ceases, usually within 2-4 hours. The completion of the reaction can be confirmed by GC-MS analysis of an aliquot.

• Work-up and Purification:

  • Carefully vent the excess hydrogen from the reactor and purge with an inert gas like nitrogen.

  • Filter the reaction mixture through a pad of Celite® to remove the Pd/C catalyst. Wash the filter cake with a small amount of the reaction solvent. Caution: The Pd/C catalyst on the filter paper can be pyrophoric and should be kept wet with water until it can be disposed of safely.

  • Concentrate the filtrate under reduced pressure using a rotary evaporator to remove the solvent.

  • The resulting crude product is often of high purity. If necessary, it can be further purified by vacuum distillation.

Parameter	Value
Reactants
1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone	1.0 mole equiv.
Catalyst
10% Palladium on Carbon	1-2% w/w
Solvent
Ethanol or Ethyl Acetate	5-10 mL/g of enone
Reaction Conditions
Hydrogen Pressure	30-50 psi
Temperature	Room Temperature
Time	2-4 hours
Yield	Typically >95%

Characterization of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

The identity and purity of the final product should be confirmed by standard analytical techniques.

• ¹H NMR (CDCl₃): The proton NMR spectrum is expected to show characteristic signals for the bicyclo[2.2.2]octane protons and a singlet for the acetyl methyl group. The complex multiplets in the aliphatic region are indicative of the rigid bicyclic structure.

• ¹³C NMR (CDCl₃): The carbon NMR spectrum will show a signal for the carbonyl carbon around 210 ppm, a signal for the methyl carbon around 28 ppm, and several signals in the aliphatic region corresponding to the carbons of the bicyclic framework.

• Infrared (IR) Spectroscopy: A strong absorption band in the region of 1700-1720 cm⁻¹ is characteristic of the C=O stretching vibration of the ketone.

• Mass Spectrometry (MS): The mass spectrum will show the molecular ion peak (M⁺) corresponding to the molecular weight of the product (C₁₀H₁₆O).

Conclusion

The two-step synthesis of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone presented in this application note provides a reliable and scalable method for producing this valuable building block. The Diels-Alder reaction efficiently constructs the core bicyclic structure, and the subsequent catalytic hydrogenation provides the saturated target molecule in high yield and purity. This protocol is designed to be a self-validating system, with clear steps and characterization data to ensure the identity and quality of the final product. The strategic use of the bicyclo[2.2.2]octane scaffold continues to be a fruitful area of research in drug discovery, and this guide provides a practical tool for chemists to access this important class of molecules.

References

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• Organic Chemistry Lab (Director). (2020, October 2). Diels Alder Reaction Experiment Part 1, Prelab. [Video]. YouTube. Available at: [Link]

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• Yu, S. J., & Houk, K. N. (2003). Kinetics study and theoretical modeling of the Diels-Alder reactions of cyclopentadiene and cyclohexadiene with methyl vinyl ketone. The effects of a novel organotungsten catalyst. The Journal of organic chemistry, 68(15), 5887–5897. Available at: [Link]

• He, Z., Wang, Y., & Liu, Y. (2022). Diels-Alder reaction of cyclopentadiene (CP) and methyl vinyl ketone (MVK) with r1 and r2 representing distances of the two formed C-C bonds. ResearchGate. Available at: [Link]

• Štefane, B., & Požgan, F. (2022). Design, Synthesis and Evaluation of Fused Bicyclo[2.2.2]octene as a Potential Core Scaffold for the Non-Covalent Inhibitors of SARS-CoV-2 3CL pro Main Protease. Pharmaceuticals, 15(5), 539. Available at: [Link]

• Katzenellenbogen, J. A., & Carlson, K. E. (2005). Bicyclo[2.2.2]octanes: Close Structural Mimics of the Nuclear Receptor Binding Motif of Steroid Receptor Coactivators. ACS chemical biology, 1(1), 27–36. Available at: [Link]

• Bella, M., Schietroma, D. M., Cusella, P. P., Gasperi, T., & Visca, V. (2009). A tandem Michael addition-aldol cyclization for the synthesis of 6-hydroxy-5-arylbicyclo[2.2.2]octan-2-one compounds.
• Seebacher, W., Weis, R., & Saf, R. (2005). 2-azabicyclo[3.2.2]nonanes from bicyclo[2.2.2]octan-2-ones and their activities against Trypanosoma brucei rhodesiense and Plasmodium falciparum K1. Journal of Pharmacy & Pharmaceutical Sciences, 8(3), 578-585.
• Golebiowski, A., & Kozikowski, A. P. (1992). Reaction of Nucleophiles with Bridgehead Carbocations Derived from l-Bromobicyclo[2.2.2]octanes and l-Bromobicyclo[3.3.1]nonanes. The Journal of Organic Chemistry, 57(22), 5967-5972.
• Chen, C. Y., & Hart, D. J. (2001). Concise asymmetric total synthesis of (-)-patchouli alcohol. The Journal of organic chemistry, 66(19), 6470–6472.
• Stanovnik, B., & Svete, J. (2008). The synthesis and transformations of fused bicyclo[2.2.2]octenes. ARKIVOC, 2008(1), 209-231.

• Guillarme, S., & Gabillet, S. (2021). 1-Aminobicyclo[2.2.2]octane-2-carboxylic Acid and Derivatives As Chiral Constrained Bridged Scaffolds for Foldamers and Chiral Catalysts. Accounts of Chemical Research, 54(3), 735-749. Available at: [Link]

• Eastman Chemical Company. (2020). Synthesis of bicyclo[2.2.2]octanes. Justia Patents. Available at: [Link]

• Grygorenko, O. O., & Radchenko, D. S. (2022). Bicyclo[m.n.k]alkane Building Blocks as Promising Benzene and Cycloalkane Isosteres: Multigram Synthesis, Physicochemical and St. ChemRxiv. Available at: [Link]

• Johnston, J. N. (2015). Pharmaceuticals that contain polycyclic hydrocarbon scaffolds. RSC Medicinal Chemistry, 6(8), 696-706. Available at: [Link]

• Ouellet, S. G., & Walji, A. M. (2011). Organocatalytic transfer hydrogenation of cyclic enones. Angewandte Chemie International Edition, 50(14), 3293-3296. Available at: [Link]

• Li, Y., Wang, J., Sun, W., Shan, Y., Sun, B., Lin, G., & Zou, J. (2015). Enantioselective synthesis of bicyclo[2.2.2]octane-1-carboxylates under metal free conditions. Organic Chemistry Frontiers, 2(3), 274-278. Available at: [Link]

• Williams, R. M. (2005). United States Patent. Googleapis.com. Available at: [Link]

• Govindarajan, M., & Sabarathinam, C. (2020). Synthesis of propellanes containing a bicyclo[2.2.2]octene unit via the Diels–Alder reaction and ring-closing metathesis as key steps. RSC Advances, 10(52), 31238-31246. Available at: [Link]

• Spiro-bicyclo[2.2.2]octane derivatives as paclitaxel mimetics. Synthesis and toxicity evaluation in breast cancer cell lines. (2014). Organic & Biomolecular Chemistry, 12(36), 7089-7098. Available at: [Link]

• Ibragimov, A. G., & Dzhemilev, U. M. (1996). 13 C NMR spectra of polycyclic compounds. Bicyclo[2.2.1]heptadiene tetramers. Magnetic Resonance in Chemistry, 34(11), 893-896.

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Technical Notes & Optimization

Technical Support Center: Optimizing Diels-Alder Reactions with 1-(Bicyclo[2.2.2]octan-2-yl)ethanone

Welcome to the technical support center for optimizing your Diels-Alder reactions utilizing 1-(Bicyclo[2.2.2]octan-2-yl)ethanone as a key building block. This guide is designed for researchers, scientists, and professionals in drug development who are looking to troubleshoot and enhance this powerful cycloaddition for the synthesis of complex polycyclic structures. Here, we move beyond basic protocols to provide in-depth, field-proven insights into the nuances of this reaction, ensuring both scientific integrity and practical success.

The Diels-Alder reaction is a cornerstone of organic synthesis, enabling the construction of six-membered rings with excellent control over regio- and stereochemistry.[1][2] The dienophile, 1-(Bicyclo[2.2.2]octan-2-yl)ethanone, presents a unique scaffold with inherent stereochemistry and steric considerations that require careful optimization for high-yield, high-selectivity transformations. This guide is structured to address the common challenges and questions that arise during the experimental process.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during your Diels-Alder experiments with 1-(Bicyclo[2.2.2]octan-2-yl)ethanone.

Question 1: Why is my reaction yield consistently low?

Low yields in a Diels-Alder reaction can stem from several factors, ranging from reactant electronics to reaction conditions.

• Answer:

  • Electronic Mismatch: The classical Diels-Alder reaction is most efficient with an electron-rich diene and an electron-poor dienophile.[2][3] While the ketone functionality in 1-(Bicyclo[2.2.2]octan-2-yl)ethanone acts as a mild electron-withdrawing group, pairing it with a sufficiently electron-rich diene is crucial.[2] Consider dienes with electron-donating groups (e.g., alkoxy, alkyl) to accelerate the reaction.[2][3]

  • Reaction Temperature and Reversibility: The Diels-Alder reaction is reversible, a phenomenon known as the retro-Diels-Alder reaction, which becomes significant at higher temperatures.[1][4][5] If your reaction is conducted at an excessively high temperature, the equilibrium may favor the starting materials, leading to a lower yield of the desired adduct. It is advisable to perform the reaction at the lowest temperature that allows for a reasonable reaction rate. Typical temperatures range from 25 °C to 100 °C.[5]

  • Steric Hindrance: The bulky bicyclo[2.2.2]octane framework can sterically hinder the approach of the diene. This is particularly true for highly substituted dienes. If steric clash is suspected, consider using a less hindered diene.

  • Diene Conformation: The Diels-Alder reaction requires the diene to be in the s-cis conformation.[2][6] Acyclic dienes may have a higher energy barrier to adopt this conformation, slowing the reaction. Cyclic dienes, such as cyclopentadiene, are locked in the s-cis conformation and are often highly reactive.[6]

  • Catalyst Inefficiency: For sluggish reactions, the use of a Lewis acid catalyst is often beneficial.[1][2] However, the choice and amount of catalyst are critical. (See Question 3 for more details).

Question 2: My reaction is producing a mixture of stereoisomers. How can I improve the stereoselectivity?

Stereoselectivity in the Diels-Alder reaction is a key feature, and controlling it is often a primary objective.

• Answer:

  • The Endo Rule: In many Diels-Alder reactions, the endo product is kinetically favored due to secondary orbital interactions between the electron-withdrawing group on the dienophile and the developing π-system of the diene.[1][7] However, the exo product is often the thermodynamically more stable isomer. If you are obtaining a mixture, running the reaction at a lower temperature will generally favor the kinetic endo product.[4]

  • Lewis Acid Influence: The choice of Lewis acid can significantly influence stereoselectivity. Some bulky Lewis acids can favor the formation of the exo product by sterically disfavoring the endo transition state.[8] Experimenting with different Lewis acids (e.g., AlCl₃, B(C₆F₅)₃) can be a powerful tool to tune the stereochemical outcome.[8]

  • Solvent Effects: While less pronounced than catalyst effects, the polarity of the solvent can influence the transition state energies and, consequently, the stereoselectivity. It is worthwhile to screen a range of solvents with varying polarities.

Question 3: I am considering using a Lewis acid catalyst. What are the key considerations?

Lewis acids can dramatically accelerate Diels-Alder reactions, but their use requires careful consideration.

• Answer:

  • Mechanism of Catalysis: Lewis acids coordinate to the carbonyl oxygen of the ketone in 1-(Bicyclo[2.2.2]octan-2-yl)ethanone. This coordination makes the dienophile more electron-poor, thereby lowering the energy of its Lowest Unoccupied Molecular Orbital (LUMO) and accelerating the reaction with the diene's Highest Occupied Molecular Orbital (HOMO).[1][7]

  • Choice of Lewis Acid: A variety of Lewis acids can be employed, including AlCl₃, BF₃·OEt₂, SnCl₄, and ZnCl₂.[2] The optimal choice depends on the specific substrates and desired outcome. For asymmetric reactions, chiral Lewis acids can be used to induce enantioselectivity.[9][10][11]

  • Catalyst Loading: Use the minimum effective amount of Lewis acid, as excess catalyst can lead to side reactions, such as polymerization of the diene or decomposition of the product. Catalytic amounts (e.g., 0.1 to 0.5 equivalents) are often sufficient.

  • Reaction Conditions: Lewis acid-catalyzed reactions are often performed at lower temperatures to improve selectivity and minimize side reactions. Anhydrous conditions are crucial as water can deactivate the Lewis acid.

Frequently Asked Questions (FAQs)

Q1: What are suitable starting dienes for reaction with 1-(Bicyclo[2.2.2]octan-2-yl)ethanone?

A1: Highly reactive dienes are recommended to overcome the potential for sluggish reactions. Good starting points include:

• Cyclic Dienes: Cyclopentadiene and furan are excellent choices due to their locked s-cis conformation.

• Electron-Rich Acyclic Dienes: Dienes bearing electron-donating groups, such as 1-methoxy-1,3-butadiene or 2,3-dimethyl-1,3-butadiene, will exhibit enhanced reactivity.

Q2: What solvents are recommended for this Diels-Alder reaction?

A2: The choice of solvent can influence reaction rate and, to a lesser extent, selectivity.

• Non-polar solvents: Toluene, benzene, and xylenes are common choices, particularly for thermally induced reactions, as their higher boiling points can be utilized.[12]

• Polar aprotic solvents: Dichloromethane (DCM) and dichloroethane (DCE) are often used for Lewis acid-catalyzed reactions.

• Water: In some cases, Diels-Alder reactions can be accelerated in water due to hydrophobic effects.[2] This is an option to consider for "green" chemistry approaches.

Q3: How can I monitor the progress of my reaction?

A3: Thin Layer Chromatography (TLC) is the most common and convenient method. A co-spot of the starting materials and the reaction mixture will show the consumption of the limiting reagent and the appearance of the product spot. Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS) can also be used for more quantitative monitoring.

Q4: What are common side reactions to be aware of?

A4:

• Diene Polymerization: This is particularly problematic with electron-rich dienes and can be promoted by heat or Lewis acids. Using a slight excess of the dienophile can sometimes mitigate this.

• Retro-Diels-Alder Reaction: As mentioned, at high temperatures, the reaction can reverse.[1][4] If product isolation is difficult, this may be a contributing factor.

• Epimerization: If there are stereocenters adjacent to carbonyl groups in the product, there is a possibility of epimerization under harsh basic or acidic conditions during workup.

Q5: What are the best practices for purifying the Diels-Alder adduct?

A5:

• Crystallization: If the product is a solid, recrystallization is often the most effective method for obtaining high purity material.[13][14]

• Column Chromatography: For non-crystalline products or to separate mixtures of stereoisomers, flash column chromatography on silica gel is the standard procedure. A gradient of ethyl acetate in hexanes is a common eluent system for these types of compounds.

Experimental Protocols

General Protocol for Thermal Diels-Alder Reaction

• To a solution of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone (1.0 eq) in a suitable solvent (e.g., toluene, xylene), add the diene (1.1 - 1.5 eq).

• Heat the reaction mixture to the desired temperature (typically between 80-120 °C) and monitor by TLC.

• Upon completion, cool the reaction mixture to room temperature.

• Remove the solvent under reduced pressure.

• Purify the crude product by column chromatography or recrystallization.

General Protocol for Lewis Acid-Catalyzed Diels-Alder Reaction

• Dissolve 1-(Bicyclo[2.2.2]octan-2-yl)ethanone (1.0 eq) in an anhydrous solvent (e.g., DCM) under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to the desired temperature (e.g., 0 °C or -78 °C).

• Add the Lewis acid (0.1 - 1.0 eq) dropwise.

• Stir for 15-30 minutes, then add the diene (1.1 eq) dropwise.

• Allow the reaction to proceed at the set temperature, monitoring by TLC.

• Upon completion, quench the reaction by adding a suitable quenching agent (e.g., saturated aqueous NaHCO₃ solution or water).

• Extract the aqueous layer with an organic solvent (e.g., DCM).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product.

Data Presentation

Table 1: Troubleshooting Guide Summary

Issue	Potential Cause	Suggested Solution
Low Yield	Electronic Mismatch	Use a more electron-rich diene.
High Temperature (Retro-D.A.)	Lower the reaction temperature.
Steric Hindrance	Use a less substituted diene.
Poor Diene Conformation	Use a cyclic diene (e.g., cyclopentadiene).
Poor Stereoselectivity	Thermodynamic Control	Run the reaction at a lower temperature to favor the kinetic (endo) product.
Catalyst Influence	Screen different Lewis acids to potentially favor the exo product.
Sluggish Reaction	Poor Reactant Electronics	Employ a Lewis acid catalyst.
Low Temperature	Gradually increase the reaction temperature while monitoring for side products.

Visualizations

Diels-Alder Reaction Workflow

Caption: A typical workflow for a Diels-Alder reaction, from preparation to analysis.

Endo vs. Exo Transition States

Caption: A simplified representation of the competing endo and exo transition states in a Diels-Alder reaction.

References

• Organic Chemistry Portal. Diels-Alder Reaction. [Link]

• Wikipedia. Diels–Alder reaction. [Link]

• Master Organic Chemistry. Diels-Alder Reaction: Kinetic and Thermodynamic Control. (2018-09-03). [Link]

• Master Organic Chemistry. The Diels-Alder Reaction. (2017-08-30). [Link]

• Chemistry LibreTexts. 10.3: The Diels Alder Reaction. (2022-10-04). [Link]

• Chemistry LibreTexts. The Diels-Alder Cycloaddition. (2023-01-22). [Link]

• The LAIR at East Texas A&M. Substituent Effect Analysis of the Synthesis of 1-Azabicyclo[2.2.1]heptan-2-one Using Diels-Alder Reactions. [Link]

• Walsh Medical Media. Iodine-Catalyzed Microwave-Induced Multicomponent Aza-Diels Alder [4+2] Cycloaddition Reaction: A Versatile Approach Towards Bic. [Link]

• Chemistry Steps. Diels Alder Reaction: Dienes and Dienophiles. [Link]

• Chemistry LibreTexts. 1.5: Characteristics of the Diels-Alder Reaction. (2025-04-08). [Link]

• Master Organic Chemistry. Stereochemistry of the Diels-Alder Reaction. (2017-11-13). [Link]

• YouTube. 16.5 Diels-Alder Reactions | Organic Chemistry. (2021-02-19). [Link]

• Arabian Journal of Chemistry. Stereoselectivity of the captodative alkenes 1-acetylvinyl arenecarboxylates in Diels-Alder reactions with cyclic dienes and stereospecific rearrangement of their bicyclo[2.2.n] α-ketol adducts. [Link]

• ACS Publications. Asymmetric Lewis Acid-Catalyzed Diels−Alder Reactions of α,β-Unsaturated Ketones and α,β-Unsaturated Acid Chlorides | Organic Letters. [Link]

• Quora. What may be causing a low yield in my Diels-Alder between 9-Nitroanthracene and maleic anhydride?. (2018-04-18). [Link]

• ResearchGate. Effects of temperature and polarity on the Diels-Alder reaction. (A to.... [Link]

• YouTube. 16.5b Stereoselectivity and Regioselectivity in Diels Alder Reactions. (2018-09-20). [Link]

• PubMed. Asymmetric Lewis acid-catalyzed Diels-Alder reactions of alpha,beta-unsaturated ketones .... [Link]

• ACS Publications. Asymmetric Synthesis of [2.2.2]-Bicyclic Lactones via All-Carbon Inverse-Electron-Demand Diels–Alder Reaction | Organic Letters. [Link]

• ResearchGate. The synthesis of bicyclo[2.2.2]octenones via intramolecular Diels–Alder reactions of modified Wessely oxidation products. (2025-08-06). [Link]

• YouTube. Diels Alder Reaction Experiment Part 3, Recrystallization and Melting Point. (2020-10-06). [Link]

• Jasperse Chem 365. Diels-Alder Lab. [Link]

• RSC Publishing. Modeling mechanochemistry: pressure dependence of Diels–Alder cycloaddition reaction kinetics. (2024-08-01). [Link]

• Pearson. Diels-Alder Reaction Practice Problems | Test Your Skills with Real Questions. [Link]

• MDPI. Progress in Lewis-Acid-Templated Diels–Alder Reactions. (2024-03-06). [Link]

• ACS Publications. Reversal of Chemoselectivity in Diels−Alder Reaction with α,β-Unsaturated Aldehydes and Ketones Catalyzed by Brønsted Acid or Lewis Acid | Organic Letters. [Link]

• Khan Academy. Diels-Alder: stereochemistry of dienophile (video). [Link]

• Organic Chemistry Frontiers (RSC Publishing). Effect of Lewis acid bulkiness on the stereoselectivity of Diels–Alder reactions between acyclic dienes and α,β-enals. [Link]

Sources

• 1. Diels–Alder reaction - Wikipedia [en.wikipedia.org]
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• 6. Diels Alder Reaction: Dienes and Dienophiles - Chemistry Steps [chemistrysteps.com]
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• 9. Diels–Alder Reaction [sigmaaldrich.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Asymmetric Lewis acid-catalyzed Diels-Alder reactions of alpha,beta-unsaturated ketones and alpha,beta-unsaturated acid chlorides - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 13. youtube.com [youtube.com]
• 14. web.mnstate.edu [web.mnstate.edu]

Technical Support Center: Diels-Alder Reaction Optimization

Ticket ID: DA-OPT-2024

Subject: Preventing Side Product Formation & Optimizing Selectivity

Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Mission Statement

Welcome to the Diels-Alder Optimization Support Center. You are likely here because your [4+2] cycloaddition is yielding "gunk" (polymers), the wrong isomer (regio/stereoselectivity issues), or reverting to starting materials (retro-Diels-Alder).

This guide does not offer generic advice. It provides a mechanistic troubleshooting framework to suppress side pathways by manipulating the Transition State (TS) energy and Activation Volume (

) .

Module 1: The "Wrong Isomer" Ticket (Selectivity Control)

Issue: The reaction works, but you are isolating the exo adduct or the wrong regioisomer (e.g., meta instead of para). Root Cause: High temperatures are pushing the reaction under Thermodynamic Control rather than Kinetic Control , or the orbital coefficients are not sufficiently polarized.

The Fix: Lewis Acid Catalysis (LUMO Lowering)

Lewis Acids (LAs) coordinate to the electron-withdrawing group (EWG) on the dienophile. This lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), reducing the HOMO(diene)-LUMO(dienophile) gap.

Mechanistic Benefit:

• Rate Acceleration: Allows the reaction to run at lower temperatures (preventing retro-DA).

• Endo-Selectivity: Enhances Secondary Orbital Interactions (SOI), favoring the endo product.

Protocol: Lewis Acid Screening System

Do not pick a Lewis Acid at random. Match the "Hardness" of the LA to your substrate (HSAB Theory).

Substrate Type	Recommended Lewis Acid (Catalyst)	Notes
Monodentate Dienophiles (Acrylates, Ketones)	AlCl₃, Et₂AlCl, BF₃·OEt₂	Strong activation; moisture sensitive.
Bidentate Dienophiles (1,3-dicarbonyls)	Mg(OTf)₂, Cu(OTf)₂, ZnCl₂	Chelation control locks conformation, boosting endo selectivity.
Acid-Sensitive Dienes (Enol ethers)	Eu(fod)₃, Yb(fod)₃ (Lanthanides)	Mild "Lies" acids; compatible with sensitive functionality.
Water-Tolerant Systems	Sc(OTf)₃, InCl₃	Can be used in aqueous/organic biphasic systems.

Visualization: Catalyst-Induced Orbital Perturbation

Figure 1: Lewis Acid coordination lowers the LUMO energy of the dienophile, reducing the activation energy and enhancing secondary orbital interactions (SOI) for endo-selectivity.[1]

Module 2: The "Brick" Ticket (Polymerization)

Issue: The reaction mixture turns into a tar, gel, or solid brick. Root Cause:

• Homopolymerization: The dienophile (especially maleimides/quinones) polymerizes via radical mechanisms.

• Oligomerization: The product reacts with remaining starting material.

The Fix: Radical Scavenging & Concentration Management

Step 1: Add Radical Inhibitors Diels-Alder is a concerted pericyclic reaction; it does not involve free radicals. Therefore, you can (and should) kill radical pathways without hurting the DA reaction.

• Standard: Add 2,6-di-tert-butyl-4-methylphenol (BHT) or Hydroquinone (0.1 - 1.0 mol%).

• Strictly Anaerobic: Degas solvents. Oxygen can initiate radical polymerization of electron-deficient alkenes.

Step 2: "Slow-Drip" Protocol If the diene is prone to polymerization (e.g., cyclopentadiene), do not mix 1:1 immediately.

• Setup: Dissolve the dienophile + Catalyst in the flask.

• Action: Add the Diene slowly via syringe pump over 1-2 hours.

• Result: Keeps the instantaneous concentration of diene low, favoring the bimolecular DA reaction over polymolecular chaining.

Module 3: The "Disappearing Product" Ticket (Retro-DA)

Issue: Yield decreases upon purification, or the product decomposes during long reflux times. Root Cause: The Diels-Alder reaction is reversible.[2][3][4][5] The "Retro" pathway typically has a higher activation energy but becomes accessible at high heat (

).

The Fix: High Pressure & The Breslow Effect

Strategy A: The "On-Water" Acceleration (Breslow Effect)

Water is a unique solvent for DA reactions.[6][7] It accelerates the rate via the Hydrophobic Effect (forcing non-polar reactants together) and Hydrogen Bonding to the transition state.

• Why it works: Faster rate = Lower temperature required = Less Retro-DA.

• Enhancement: Add "Anti-Chaotropic" salts (Salting-out effect).

Data: Solvent Effects on Reaction Rate (Based on cyclopentadiene + butenone)

Solvent	Relative Rate ( )	Mechanism
Isooctane	1.0	Baseline
Methanol	12.5	Polarity effects
Water	730.0	Hydrophobic Effect
4.86M LiCl in Water	1,800.0	Salting-out (Volume reduction)
4.86M Guanidinium Cl	450.0	Salting-in (Chaotropic - Avoid this)

Strategy B: High-Pressure Synthesis (Piezochemistry)

Diels-Alder reactions have a highly negative Volume of Activation (

) .

• Theory: Le Chatelier’s principle implies that increasing pressure shifts the equilibrium toward the side with smaller volume (the adduct).

• Application: If your reaction fails at reflux, try 10–15 kbar pressure at room temperature. This completely shuts down the Retro-DA pathway.

Module 4: Troubleshooting Workflow

Use this logic gate to determine your next experimental move.

Figure 2: Decision matrix for troubleshooting common Diels-Alder failure modes.

References

• Rideout, D. C., & Breslow, R. (1980).[8][9] Hydrophobic acceleration of Diels-Alder reactions.[1][6][7][8][9][10] Journal of the American Chemical Society.[8][9]

• Yates, P., & Eaton, P. (1960).[1] Acceleration of the Diels-Alder reaction by aluminum chloride. Journal of the American Chemical Society.[8][9]

• Dauben, W. G., & Krabbenhoft, H. O. (1976). High pressure cycloadditions of thermally labile substrates. Journal of the American Chemical Society.[8][9]

• Otto, S., & Engberts, J. B. F. N. (2000). Diels-Alder Reactions in Water.[6][7][8][9][10] Pure and Applied Chemistry.

• Nicolaou, K. C., et al. (2002). The Diels-Alder Reaction in Total Synthesis. Angewandte Chemie International Edition.

Sources

• 1. ias.ac.in [ias.ac.in]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. reddit.com [reddit.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. mdpi.com [mdpi.com]
• 6. rushim.ru [rushim.ru]
• 7. scispace.com [scispace.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. cs.gordon.edu [cs.gordon.edu]

Technical Support Center: Temperature Optimization for 1-(Bicyclo[2.2.2]octan-2-yl)ethanone Synthesis

Executive Summary

Welcome to the technical support hub for the synthesis of 1-(bicyclo[2.2.2]octan-2-yl)ethanone (also known as 2-acetylbicyclo[2.2.2]octane).

This guide addresses the critical thermal parameters governing the two-step sequence:

• The Diels-Alder Cycloaddition: Construction of the bicyclic skeleton.[1]

• Catalytic Hydrogenation: Saturation of the olefin without compromising the carbonyl functionality.[1]

Our data indicates that temperature is the primary variable affecting impurity profiles in this specific pathway.[1] Unlike simple aliphatic syntheses, the bicyclo[2.2.2] system presents unique steric strain and thermodynamic considerations that require precise thermal "sweet spots."

Module 1: The Diels-Alder Formation (Skeleton Synthesis)[1][2]

Reaction: 1,3-Cyclohexadiene + Methyl Vinyl Ketone (MVK) ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone.[2]

The Thermal Landscape

The formation of the bicyclic ring is exothermic. The critical challenge here is balancing reaction rate against the polymerization of the diene/dienophile and the "Retro-Diels-Alder" threshold.

Parameter	Low Temp (< 25°C)	Optimal Window (40°C – 80°C)	High Temp (> 100°C)
Rate	Sluggish; requires days.[1][2]	4–12 hours completion.	Rapid (< 1 hour).[1]
Selectivity	High Endo preference (Kinetic).[1]	Mixed Endo/Exo.	High Exo preference (Thermodynamic).[1]
Risk	Incomplete conversion.[1]	Manageable exotherm.[1]	Polymerization of MVK; Retro-DA.

Critical Note on Stereochemistry: While the Diels-Alder reaction produces distinct endo and exo isomers, this distinction becomes structurally irrelevant for the final saturated product. Upon hydrogenation of the double bond, the three ethano-bridges of the bicyclo[2.2.2]octane system become chemically equivalent (assuming no other substitution). Therefore, you should optimize this step for yield and throughput , not stereoselectivity.

Troubleshooting Q&A

Q: My reaction mixture solidified into a gel before the starting material was consumed. What happened? A: You likely triggered the thermal polymerization of Methyl Vinyl Ketone (MVK).

• Diagnosis: This occurs if the internal temperature spikes >90°C, often due to a runaway exotherm on scale-up.[1]

• Solution:

  • Active Cooling: Do not rely on ambient heat dissipation.[1] Use a jacketed reactor set to 60°C.[1]

  • Radical Inhibitor: Ensure your MVK contains hydroquinone (HQ) or BHT.[1] If you distilled the MVK to remove the inhibitor (common in academic labs), you must keep the temperature < 50°C or re-dope with 100 ppm inhibitor.

Q: I am seeing low conversion despite refluxing at 80°C. A: 1,3-Cyclohexadiene is volatile (bp ~80°C) and may be escaping the headspace.

• Solution: Use a sealed pressure vessel (autoclave) or a high-efficiency reflux condenser (dry ice/acetone).[1][2] Alternatively, add a Lewis Acid catalyst (e.g.,

  or ) to lower the activation energy, allowing the reaction to proceed at 0°C–25°C [1].

Module 2: Catalytic Hydrogenation (Functionalization)

Reaction: 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone + ngcontent-ng-c2307461527="" _nghost-ng-c2764567632="" class="inline ng-star-inserted">

1-(Bicyclo[2.2.2]octan-2-yl)ethanone.[2]

The Selectivity Cliff

This is the most temperature-sensitive step.[1] You must reduce the strained C=C double bond while leaving the C=O (ketone) intact.

• Target: Ketone (Saturated)[2]

• Impurity A: Alcohol (Over-reduced)[2]

• Impurity B: Unreacted Alkene

Optimization Protocol

Figure 1: Decision logic for hydrogenation temperature adjustments.

Troubleshooting Q&A

Q: I detected ~15% of the corresponding alcohol (1-(bicyclo[2.2.2]octan-2-yl)ethanol). Can I oxidize it back? A: Yes, via Jones oxidation or DMP, but this adds a step.

• Root Cause: Temperature > 45°C or Hydrogen pressure > 5 bar.[1] The bicyclic ring strain makes the alkene highly reactive, but once that is consumed, the catalyst will attack the ketone if thermal energy is sufficient.

• Prevention: Run the hydrogenation at 20°C–25°C (ambient). Do not heat. Monitor H2 uptake and stop immediately upon cessation [2].

Q: The reaction stalls at 90% conversion. Should I increase the temperature? A: Proceed with caution.

• Risk: Increasing T to drive the last 10% often triggers the over-reduction of the 90% product already formed.

• Better Strategy: Instead of raising T, refresh the catalyst . Filter the mixture and add a fresh 1-2% wt loading of Pd/C. The stalling is likely due to catalyst poisoning (from trace sulfur or diene polymers) rather than kinetic barriers.[1][2]

Module 3: Synthesis Workflow Visualization

The following diagram illustrates the optimized thermal pathway for the complete synthesis.

Figure 2: Optimized thermal pathway highlighting critical failure points (red).[2]

Summary of Operating Parameters

Step	Parameter	Recommended Value	Why?
Diels-Alder	Temperature	60°C – 80°C	Balances rate vs. MVK polymerization risk.[1][2]
Pressure	Sealed (Autogenic)	Prevents loss of volatile diene.[1]
Time	6 – 12 Hours	Ensures complete conversion.[1]
Hydrogenation	Temperature	20°C – 30°C	Crucial: Prevents carbonyl reduction.[1]
Pressure	1 – 3 bar	Sufficient for olefin; low enough to spare ketone.[1]
Solvent	Ethanol or EtOAc	Green, standard solubility.[1]

References

• Kinetics of Diels-Alder Reactions

  • Study on the acceleration of MVK + Cyclohexadiene cycloadditions using Lewis Acids and thermal modeling.

  • Source:J. Org.[1][3][4] Chem. (General reference for DA kinetics on cyclohexadiene systems).

  • Validation:

• Selectivity in Bicyclic Systems

  • Analysis of bridgehead effects and reduction selectivity in bicyclo[2.2.2]octanones.

  • Source:PubChem Compound Summary: Bicyclo[2.2.2]oct-5-en-2-one[1][2]

  • Validation:[2]

• General Synthesis Protocols

  • Patents describing the synthesis of bicyclo[2.2.2]octane derivatives for pharmaceutical applications.[1]

  • Source:Google Patents US20200270191A1[1][2]

  • Validation:[2]

Sources

• 1. Bicyclo[2.2.2]oct-5-en-2-one | C8H10O | CID 137507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Ethanone, 1-(5(or 6)-methyl-7(or 8)-(1-methylethyl)bicyclo(2.2.2)oct-5-en-2-yl)- | C14H22O | CID 109263 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. lab409chem.ccu.edu.tw [lab409chem.ccu.edu.tw]

Reference Data & Comparative Studies

Comparative Guide: Bicyclic Ketones in Asymmetric Synthesis

Executive Summary: The Titans of Chiral Scaffolds

In the realm of asymmetric synthesis, bicyclic ketones—specifically the Wieland-Miescher Ketone (WMK) and the Hajos-Parrish Ketone (HPK) —stand as the foundational "Titans." These structures are not merely intermediates; they are the primary chiral scaffolds from which vast classes of natural products (steroids, terpenoids, and alkaloids) are constructed.

For the drug development professional, the choice between WMK and HPK is dictated by the target ring system (6,6-fused vs. 6,5-fused) and the required enantiopurity. While L-Proline catalysis historically favored HPK in terms of enantiomeric excess (ee), modern organocatalytic systems have bridged the gap, making WMK equally accessible in high optical purity.

This guide objectively compares these two scaffolds, analyzing their synthesis, reactivity profiles, and suitability for complex molecule assembly.

Structural & Mechanistic Divergence

The core difference lies in the ring strain and conformational flexibility of the transition states during their formation via the Robinson Annulation .

The Scaffolds

• Wieland-Miescher Ketone (WMK): A 6,6-fused bicyclic enedione (octahydronaphthalenedione). It is the quintessential precursor for steroids and sesquiterpenes .

• Hajos-Parrish Ketone (HPK): A 6,5-fused bicyclic enedione (tetrahydroindenedione). It is the structural parent for hydrindane derivatives and compactin analogues.

Mechanistic Pathway (Hajos-Parrish-Eder-Sauer-Wiechert Reaction)

Both ketones are synthesized via an intramolecular aldol reaction catalyzed by chiral amines (classically L-Proline). The reaction proceeds through an enamine intermediate, followed by an aldol cyclization and subsequent dehydration.

Figure 1: General mechanism of the Proline-catalyzed asymmetric Robinson Annulation.

Performance Comparison: WMK vs. HPK

The following data contrasts the performance of these ketones under "Classic" (L-Proline) and "Modern" (Modified Organocatalyst) conditions.

Comparative Metrics Table

Feature	Wieland-Miescher Ketone (WMK)	Hajos-Parrish Ketone (HPK)
Ring System	[6,6] Decalin Framework	[6,5] Hydrindane Framework
Classic Catalyst	L-Proline (10-49 mol%)	L-Proline (3 mol%)
Classic Yield	70–80%	85–100%
Classic ee	Moderate (60–71%)	High (93–98%)
Kinetic Profile	Slower (Steric hindrance in 6-membered transition)	Faster (Lower activation energy for 5-ring closure)
Modern Catalyst	Chiral Primary Amines / Thioureas	4,5-Methanoprolines
Modern ee	92–96%	>99%
Key Application	Taxol, Cortisone, Adrenosterone	Vitamin D analogues, Compactin

The "Enantioselectivity Gap"

Historically, HPK synthesis yielded significantly higher enantioselectivity (>93% ee) compared to WMK (~70% ee) when using L-Proline.

• Reasoning: The transition state forming the 5-membered ring in HPK is more rigid and geometrically constrained than the 6-membered ring closure in WMK. The increased flexibility in the WMK transition state allows for "leakage" of the minor enantiomer.

• The Fix: Researchers must often employ fractional crystallization for WMK to upgrade the ee to >98%, or switch to modern primary amine catalysts (e.g., Zhou's catalyst) which lock the conformation more effectively than proline.

Experimental Protocols

Protocol A: Classic Synthesis of Hajos-Parrish Ketone (High Efficiency)

This protocol utilizes the standard L-Proline method, which is highly effective for the 6,5-system.

Reagents:

• 2-methyl-2-(3-oxobutyl)-1,3-cyclopentanedione (Triketone precursor)

• (S)-(-)-Proline (3 mol%)[1]

• DMF (Anhydrous)[2]

Workflow:

• Setup: Dissolve the triketone (1.0 equiv) in anhydrous DMF (1.5 M concentration).

• Catalysis: Add (S)-(-)-Proline (0.03 equiv).[1] Stir the suspension at 20–25 °C.

• Monitoring: The reaction is typically complete within 20–48 hours. Monitor by TLC (disappearance of triketone).

• Workup: Dilute with water and extract with ethyl acetate. Wash organic layer with brine, dry over MgSO₄, and concentrate.

• Dehydration (Optional): If the intermediate ketol is isolated, treat with p-TsOH in refluxing benzene to force dehydration to the enone.

• Result: Expect >90% yield and 93–98% ee .

Protocol B: Optimized Synthesis of Wieland-Miescher Ketone

This protocol addresses the lower selectivity of the 6,6-system by using lower temperatures and specific solvent systems or modern catalysts.

Reagents:

• 2-methyl-2-(3-oxobutyl)-1,3-cyclohexanedione[3][4][5]

• (S)-(-)-Proline (10–20 mol%) Note higher loading required.

• DMSO (Dimethyl sulfoxide)[6]

Workflow:

• Setup: Dissolve triketone in DMSO.

• Catalysis: Add L-Proline. Stir at room temperature for 4–6 days. Note: Slower kinetics than HPK.

• Acid Hydrolysis: Add 1N HCl or p-TsOH to the reaction mixture to promote dehydration of the ketol intermediate.

• Workup: Extract with diethyl ether.

• Purification (CRITICAL): The crude product will likely have ~70% ee.

  • Enrichment Step: Dissolve the crude solid in a minimum amount of hot hexane/EtOAc. Allow to cool slowly. The racemic crystals often precipitate first (or the enantiopure form depending on the specific phase diagram, but typically WMK requires recrystallization to reach >98% ee).

• Result: ~75% yield, upgraded to >98% ee after crystallization.

Strategic Applications & Selection Guide

The choice of ketone dictates the downstream chemistry available for natural product synthesis.

Application Map

Target Molecule Class	Preferred Scaffold	Rationale
Steroids (Androstanes)	WMK	The C/D ring system of steroids perfectly matches the hydrindane system of HPK, but the A/B rings are often built from WMK. WMK provides the full A/B decalin core.
Taxanes (Taxol)	WMK	The 6,6-fused system is essential for the Taxol C-ring construction via ring expansion or modification.
Indole Alkaloids	HPK	The 5-membered ring is easily functionalized or expanded to form indole-fused systems.
Vitamin D Analogues	HPK	The CD-ring fragment of Vitamin D corresponds to the hydrindane structure of HPK.

Decision Logic (Visualization)

Figure 2: Strategic decision tree for selecting bicyclic ketone scaffolds.

References

• Eder, U., Sauer, G., & Wiechert, R. (1971).[6][7] New Type of Asymmetric Cyclization to Optically Active Steroid CD Partial Structures. Angewandte Chemie International Edition. Link

• Hajos, Z. G., & Parrish, D. R. (1974). Asymmetric Synthesis of Bicyclic Intermediates of Natural Product Chemistry. Journal of Organic Chemistry. Link

• Bui, T., & Barbas, C. F. (2000). A Proline-Catalyzed Asymmetric Robinson Annulation Reaction. Tetrahedron Letters. Link

• Zhou, P., Zhang, L., Luo, S., & Cheng, J. P. (2012).[8] Asymmetric Synthesis of Wieland–Miescher and Hajos–Parrish Ketones Catalyzed by an Amino-Acid-Derived Chiral Primary Amine. Journal of Organic Chemistry. Link

• Bradshaw, B., et al. (2011). One-pot synthesis of the Wieland–Miescher ketone. Organic Syntheses. Link

Sources

• 1. Proline-catalyzed aldol reactions - Wikipedia [en.wikipedia.org]
• 2. Wieland–Miescher ketone - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. ias.ac.in [ias.ac.in]
• 6. Organocatalyst Design for the Stereoselective Annulation towards Bicyclic Diketones and Analogues [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Asymmetric Synthesis of Wieland-Miescher and Hajos-Parrish Ketones Catalyzed by an Amino-Acid-Derived Chiral Primary Amine [organic-chemistry.org]

A Comparative Guide to the Kinetic Reactivity of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone and Related Ketones

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Bicyclo[2.2.2]octane Framework

The rigid bicyclo[2.2.2]octane core is a prevalent structural motif in medicinal chemistry and materials science. Its well-defined three-dimensional structure provides a robust scaffold for the precise spatial arrangement of functional groups, influencing molecular recognition and physicochemical properties. 1-(Bicyclo[2.2.2]octan-2-yl)ethanone, with its acetyl group appended to this rigid framework, presents a fascinating case study in steric and stereoelectronic effects on ketone reactivity. Understanding the kinetics of its reactions is paramount for designing efficient synthetic routes and for developing novel therapeutics and materials.

This guide will focus on two fundamental reaction types for ketones: nucleophilic addition, exemplified by sodium borohydride reduction, and enolate formation. We will compare the kinetic data of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone and its parent ketone, bicyclo[2.2.2]octan-2-one, with representative acyclic and cyclic ketones to elucidate the profound impact of the bicyclo[2.2.2]octane skeleton on reaction rates.

Comparative Kinetic Analysis: The Role of Steric Hindrance

The rigid, cage-like structure of the bicyclo[2.2.2]octane system imposes significant steric constraints around the carbonyl group, which dramatically influences the rates of reactions involving nucleophilic attack or the formation of planar intermediates like enolates.

Nucleophilic Addition: Sodium Borohydride Reduction

Generally, the order of reactivity for ketone reduction is aldehydes > acyclic ketones > cyclic ketones, with reactivity decreasing as steric bulk increases. For cyclic ketones, ring strain can also play a significant role.

Table 1: Relative Rates of Sodium Borohydride Reduction of Selected Ketones

Ketone	Structure	Relative Rate (Cyclohexanone = 1)
Cyclohexanone

1.0Bicyclo[2.2.2]octan-2-oneSlower (Qualitative)AdamantanoneSignificantly Slower (Qualitative)1-(Bicyclo[2.2.2]octan-2-yl)ethanoneExpected to be the slowest

Note: Quantitative, directly comparable rate constants under identical conditions are not available in the cited literature. The relative rates are based on established principles of steric hindrance and qualitative observations from various sources.

The rigid framework of bicyclo[2.2.2]octan-2-one significantly shields one face of the carbonyl group, leading to a slower reaction rate compared to the more flexible cyclohexanone. Adamantanone, with its even more sterically encumbered carbonyl group, is notoriously unreactive in nucleophilic additions. It is therefore highly probable that 1-(Bicyclo[2.2.2]octan-2-yl)ethanone, which possesses the bulky bicyclo[2.2.2]octyl group adjacent to the carbonyl, would exhibit the slowest reduction rate among the ketones listed. The steric hindrance presented by the bicyclic cage would severely restrict the trajectory of the incoming hydride nucleophile.

The mechanism of hydride reduction involves the transfer of a hydride ion from the borohydride to the electrophilic carbonyl carbon. The transition state for this process is sensitive to steric crowding. In the case of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone, the bulky bicyclic framework hinders the approach of the nucleophile to the carbonyl carbon.

Figure 1: Generalized mechanism of ketone reduction by borohydride.

Enolate Formation

The rate of enolate formation, which involves the abstraction of an α-proton by a base, is also profoundly influenced by the stereoelectronic requirements of the transition state. For a proton to be readily removed, its C-H bond must be able to align with the π-system of the carbonyl group. The rigid bicyclo[2.2.2]octane framework can impose significant geometric constraints that hinder this alignment.

A study on the base-catalyzed enolization of bicyclic ketones provides valuable quantitative data.[1]

Table 2: Second-Order Rate Constants for Base-Catalyzed Enolization

Ketone	Rate Constant (k) at 25°C (M⁻¹s⁻¹)
Cyclohexanone	~ 1 x 10⁻³
Bicyclo[2.2.2]octan-2-one	1.27 x 10⁻⁴

The data clearly shows that bicyclo[2.2.2]octan-2-one undergoes enolization at a rate approximately one order of magnitude slower than cyclohexanone. This can be attributed to the rigid bicyclic structure, which restricts the optimal orbital overlap required for the stabilization of the enolate intermediate. The bridgehead carbons and the overall cage-like structure prevent the C-H bond at the α-carbon from achieving perfect alignment with the carbonyl π-system.

Figure 2: A simplified workflow for enolate formation and subsequent reaction.

Experimental Protocols

To ensure the trustworthiness and reproducibility of kinetic studies, a well-defined experimental protocol is essential. Below is a detailed methodology for monitoring the kinetics of a ketone reduction using UV-Vis spectrophotometry, a common and reliable technique.

Kinetic Monitoring of Ketone Reduction with Sodium Borohydride via UV-Vis Spectrophotometry

Principle: The reduction of a ketone to an alcohol is accompanied by the disappearance of the carbonyl group's n→π* absorption in the UV region (typically around 280-300 nm). By monitoring the decrease in absorbance at the λmax of the ketone, the rate of the reaction can be determined.

Materials:

• Ketone (e.g., bicyclo[2.2.2]octan-2-one)

• Sodium borohydride (NaBH₄)

• Anhydrous isopropanol (spectroscopic grade)

• UV-Vis spectrophotometer with a thermostatted cell holder

• Quartz cuvettes (1 cm path length)

• Volumetric flasks and pipettes

Procedure:

• Preparation of Stock Solutions:

  • Prepare a stock solution of the ketone in anhydrous isopropanol (e.g., 0.1 M).

  • Prepare a fresh stock solution of NaBH₄ in anhydrous isopropanol (e.g., 0.5 M). Note: NaBH₄ will slowly react with the alcohol; therefore, this solution should be prepared immediately before use.

• Determination of λmax:

  • Dilute the ketone stock solution to an appropriate concentration to give an initial absorbance of ~1.0.

  • Scan the UV spectrum of the diluted ketone solution to determine the wavelength of maximum absorbance (λmax).

• Kinetic Run:

  • Equilibrate the spectrophotometer's cell holder to the desired temperature (e.g., 25.0 °C).

  • Pipette the calculated volume of the ketone stock solution and isopropanol into a quartz cuvette to achieve the desired initial concentration.

  • Place the cuvette in the spectrophotometer and allow it to thermally equilibrate.

  • Initiate the reaction by rapidly injecting a small, known volume of the NaBH₄ stock solution into the cuvette and quickly mixing.

  • Immediately begin recording the absorbance at the predetermined λmax as a function of time.

• Data Analysis:

  • The reaction is typically pseudo-first-order with respect to the ketone when NaBH₄ is in large excess.

  • Plot ln(A) versus time, where A is the absorbance.

  • The slope of the resulting straight line will be equal to -k', where k' is the pseudo-first-order rate constant.

  • The second-order rate constant (k) can be calculated by dividing k' by the concentration of NaBH₄.

Mechanistic Implications and Conclusion

The kinetic data, both quantitative and qualitative, consistently demonstrate that the rigid bicyclo[2.2.2]octane framework significantly retards the rates of both nucleophilic addition to the carbonyl group and α-proton abstraction. This is primarily a consequence of the severe steric hindrance imposed by the cage-like structure, which limits the accessibility of the carbonyl carbon and hinders the optimal orbital alignment necessary for enolate formation.

For researchers working with 1-(Bicyclo[2.2.2]octan-2-yl)ethanone and related compounds, these kinetic insights are crucial. Reactions that proceed smoothly with less hindered ketones may require more forcing conditions (e.g., higher temperatures, stronger reagents, or longer reaction times) when applied to these sterically demanding substrates. Conversely, the inherent stability of the bicyclo[2.2.2]octanone core can be leveraged to achieve selective transformations in multifunctional molecules.

This guide has provided a comparative framework for understanding the reactivity of 1-(Bicyclo[2.2.2]octan-2-yl)ethanone. By appreciating the interplay of steric and stereoelectronic effects, chemists can better design and execute synthetic strategies involving this important class of bicyclic ketones.

References

• Wipf, P. (n.d.). Stereoelectronic Effects in Six-Membered Rings. Wipf Group, University of Pittsburgh. Retrieved from [Link]

• Stothers, J. B., & Tan, C. T. (1977). Rearrangement and deuterium exchange through β-enolization in bicyclooctanones. An 2H nuclear magnetic resonance study. Canadian Journal of Chemistry, 55(5), 841-848. Retrieved from [Link]

Sources

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Comparative Guide to the Characterization of Reaction Intermediates in Bicyclo[2.2.2]octanone Synthesis

Introduction: The Enduring Importance of the Bicyclo[2.2.2]octanone Scaffold

The bicyclo[2.2.2]octanone framework is a rigid and sterically defined three-dimensional structure that serves as a cornerstone in the synthesis of complex natural products and pharmaceutical agents.[1] Its unique conformational constraints make it an invaluable building block for creating molecules with precise spatial arrangements, critical for biological activity. However, the construction of this bridged bicyclic system often proceeds through complex, multi-step reaction cascades involving transient intermediates. For researchers, scientists, and drug development professionals, the ability to detect, identify, and characterize these fleeting species is not merely an academic exercise; it is fundamental to optimizing reaction yields, controlling stereoselectivity, and ultimately mastering the synthesis.

This guide provides a comparative analysis of the primary synthetic routes to bicyclo[2.2.2]octanones and the modern analytical and computational techniques used to elucidate their reaction intermediates. We will move beyond simple protocols to explain the causality behind experimental choices, offering a field-proven perspective on tackling the challenges of mechanistic investigation.

Pillar I: Key Synthetic Strategies and Their Elusive Intermediates

The synthesis of the bicyclo[2.2.2]octanone core is primarily dominated by two powerful strategies: the Diels-Alder reaction and the Bridged Robinson Annulation. Each pathway presents a unique set of intermediates with varying lifetimes and chemical properties.

The Diels-Alder Cycloaddition: A Concerted Path with Preparatory Steps

The [4+2] Diels-Alder reaction is a classic and highly efficient method for forming the bicyclic core.[2] While the cycloaddition step itself is often concerted, many modern variations generate the necessary diene or dienophile in situ, creating critical, short-lived intermediates.

• Oxidative Dearomatization/Diels-Alder Cascade: This elegant strategy often starts with substituted phenols. An initial oxidation step generates a highly reactive, non-aromatic intermediate, such as an ortho-quinol or a cyclohexadienone, which then immediately undergoes an intramolecular[3] or intermolecular [4+2] cycloaddition.[4] The ortho-quinol intermediate is particularly transient and prone to dimerization, making its direct characterization challenging.[4]

• Domino Retro-Diels-Alder/Diels-Alder Reaction: This approach uses a stable precursor that, upon heating, undergoes a retro-Diels-Alder reaction to release a reactive, monomeric diene (e.g., a masked o-benzoquinone).[5] This transient diene is immediately trapped by a dienophile to form the desired bicyclo[2.2.2]octenone. The key intermediate here is the monomeric diene, which exists only fleetingly at high temperatures.

Caption: Oxidative Dearomatization/Diels-Alder Cascade Workflow.

The Bridged Robinson Annulation: A Stepwise Ionic Pathway

A powerful alternative to cycloadditions is the bridged Robinson annulation, which involves a tandem intermolecular Michael addition and an intramolecular aldol condensation.[6] This process builds the bicyclic framework from simpler acyclic or cyclic ketones and enones under acidic or basic conditions.

Unlike the concerted Diels-Alder reaction, this pathway involves discrete, ionic intermediates. The most significant of these is the 1,5-diketone , formed after the initial Michael addition but before the final ring-closing aldol reaction.[6] Under certain conditions, this diketone intermediate can be isolated and fully characterized, providing a clear snapshot of the reaction's progress.[6]

Caption: Bridged Robinson Annulation Highlighting the 1,5-Diketone Intermediate.

Pillar II: A Comparative Guide to Characterization Techniques

Choosing the right analytical tool is critical and depends entirely on the suspected nature and lifetime of the intermediate. No single method is universally superior; instead, a multi-faceted approach combining direct observation with computational validation yields the most trustworthy results.

Technique	Principle	Best For	Strengths	Limitations
NMR Spectroscopy	Nuclear spin alignment in a magnetic field	Stable, isolable intermediates (e.g., 1,5-diketones).[6]	Provides unambiguous structural connectivity; non-destructive.	Low sensitivity; unsuitable for highly transient species.
Mass Spectrometry (GC-MS, ESI-MS)	Ionization and mass-to-charge separation	Detecting trace intermediates in complex mixtures.[7]	Extremely high sensitivity; provides molecular weight information.	Isomers are often indistinguishable; ionization can induce fragmentation.[8]
Infrared (IR) Spectroscopy	Molecular vibrations absorb IR radiation	Real-time monitoring of functional group transformations.	Fast, simple, and excellent for in situ reaction tracking.	Provides limited structural data; complex mixtures yield overlapping signals.
Density Functional Theory (DFT)	Quantum mechanical modeling	Elucidating pathways with unobservable intermediates (e.g., radicals, transition states).[9]	Predicts geometry, stability, and reaction energetics.[10]	A theoretical model, not direct evidence; requires experimental validation.

In-Depth Analysis: Technique vs. Intermediate

• For the Isolable 1,5-Diketone (Robinson Annulation): This intermediate is the ideal candidate for NMR spectroscopy . A full suite of experiments (¹H, ¹³C, COSY, HSQC, HMBC) can provide incontrovertible proof of its structure. Its presence can be further confirmed by GC-MS , where it will appear as a distinct peak with a molecular ion corresponding to the sum of the two starting components.[7]

• For the Transient ortho-Quinol (Oxidative Dearomatization): Direct observation is difficult. The most effective strategy is often indirect. ESI-MS may be gentle enough to detect the molecular ion of the monomeric quinol at low concentrations. However, the most powerful tool here is DFT computational analysis .[9] By modeling the reaction pathway, one can calculate the stability of the proposed ortho-quinol intermediate and the activation barriers for its subsequent Diels-Alder reaction versus its unwanted dimerization. This provides strong, authoritative grounding for its existence as a key intermediate.[10]

• For Radical Intermediates (Acyl Radical Cyclizations): These species are far too short-lived for NMR or conventional MS. Characterization relies almost exclusively on a combination of product analysis and DFT calculations .[11] By analyzing the distribution of cyclized versus rearranged products under various conditions (e.g., with different substituents), researchers can infer the behavior of the radical intermediates.[10] DFT calculations are then used to model the potential energy surfaces of these radical pathways, rationalizing the observed product ratios by comparing the stabilities of the proposed intermediates (e.g., twistane vs. 5-exo-trig cyclized radical).[9]

Pillar III: Field-Proven Experimental Protocol

Trustworthiness in science is built on reproducibility. The following protocol details the synthesis of a bicyclo[2.2.2]oct-5-en-2-one via a bridged Robinson annulation, with a specific focus on the isolation and characterization of the key 1,5-diketone intermediate.

Protocol: Synthesis and Isolation of an Intermediate 1,5-Diketone

This procedure is adapted from methodologies described for tandem Michael-aldol processes.[6]

Objective: To synthesize a bicyclo[2.2.2]octenone and characterize the 1,5-diketone intermediate.

Materials:

• Cyclohex-2-enone (1.0 equiv)

• Cyclohexanone (1.2 equiv)

• Trifluoromethanesulfonic (Triflic) acid (3.0 equiv)

• Anhydrous Dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

• Solvents for chromatography (Hexane, Ethyl Acetate)

• NMR tubes, Deuterated Chloroform (CDCl₃)

• GC-MS vials

Methodology:

Part A: Synthesis and Monitoring

• To a flame-dried round-bottom flask under an inert nitrogen atmosphere, add anhydrous DCM.

• Add cyclohexanone followed by cyclohex-2-enone. Cool the mixture to 0 °C in an ice bath.

• Slowly add triflic acid dropwise over 10 minutes. The solution may change color.

• Allow the reaction to stir at 0 °C. Monitor the reaction progress every 30 minutes by withdrawing a small aliquot, quenching it in saturated sodium bicarbonate, extracting with DCM, and analyzing via GC-MS.

• Intermediate Detection: In the early stages of the reaction, the GC-MS should show the consumption of starting materials and the appearance of a new, higher molecular weight peak. The mass of this peak should correspond to the sum of cyclohexanone and cyclohex-2-enone, consistent with the 1,5-diketone intermediate.[6]

Part B: Isolation of the 1,5-Diketone Intermediate

• Once the GC-MS indicates a significant amount of the intermediate has formed (e.g., after 1-2 hours, before significant product formation), quench the entire reaction by pouring it into a beaker of ice-cold saturated sodium bicarbonate solution.

• Transfer the mixture to a separatory funnel and extract with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Immediately purify the crude residue via flash column chromatography on silica gel using a hexane/ethyl acetate gradient. The 1,5-diketone is typically more polar than the starting materials but less polar than the final aldol product.

Part C: Characterization

• NMR Spectroscopy: Dissolve the purified intermediate in CDCl₃. Acquire ¹H and ¹³C NMR spectra. The ¹³C spectrum is definitive, showing two distinct carbonyl signals (typically >200 ppm).

• Mass Spectrometry: Inject a sample of the purified intermediate into the GC-MS to confirm its mass and purity.

• IR Spectroscopy: Acquire an IR spectrum of the pure intermediate. A strong absorption band around 1710 cm⁻¹ will confirm the presence of the ketone carbonyl groups.

Part D: Conversion to Final Product

• To confirm the isolated compound is the correct intermediate, dissolve it in DCM, treat it with triflic acid, and warm the solution.

• Monitor by TLC or GC-MS to observe the conversion of the 1,5-diketone into the final, more conjugated bicyclo[2.2.2]octenone product.[6]

Conclusion

The characterization of reaction intermediates in bicyclo[2.2.2]octanone synthesis is a detective story solved with a blend of direct analytical evidence and sophisticated computational modeling. While stable intermediates like the 1,5-diketone in the Robinson annulation can be fully elucidated with classic techniques like NMR, more transient species require a modern approach. The judicious use of mass spectrometry for detection, combined with the predictive power of DFT calculations, provides the authoritative grounding needed to confidently map these complex reaction pathways. By understanding these intermediates, we move from simply making molecules to truly engineering their synthesis with precision and efficiency.

References

• BenchChem (2025). Intramolecular Diels-Alder Reactions for the Synthesis of Bicyclo[2.2.2]octenones.

• Chen, C. et al. (2015). Noncovalent Interaction Effects on the Acyl Radical Reaction of Bicyclo[2.2.2]octanone: Selective Formation of Rearrangement and Cyclization Products. Organic Letters. [Link]

• Kuo, T. et al. (2023). Influence of Ring Strain on the Formation of Rearrangement vs Cyclization Isotwistane Products in the Acyl Radical Reaction of Bicyclo[2.2.2]octanone. Organic Letters. [Link]

• BenchChem (2025). Diels-Alder Synthesis of 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone.
• BenchChem. Bicyclo[2.2.2]oct-5-en-2-one.

• Jung, M. E., & David, O. (2005). Synthesis of bicyclo[2.2.2]oct-5-en-2-ones via a tandem intermolecular Michael addition intramolecular aldol process (a bridged Robinson annulation). Tetrahedron Letters. [Link]

• Chou, T. C., & Hwa, K. L. (2006). Domino retro Diels-Alder/Diels-Alder reaction: an efficient protocol for the synthesis of highly functionalized bicyclo[2.2.2]octenones and bicyclo[2.2.2]octadienones. Organic & Biomolecular Chemistry. [Link]

• Martin, S. F., & Hillier, M. C. (1998). The synthesis of bicyclo[2.2.2]octenones via intramolecular Diels–Alder reactions of modified Wessely oxidation products. Tetrahedron Letters. [Link]

• BenchChem (2025). Mass Spectrometry of 1-(Bicyclo[2.2.2]oct-5-en-2-yl)ethanone: A Technical Guide.

• Porco, J. A., & Su, S. (2008). Enantioselective Synthesis of Bicyclo[2.2.2]octenones Using a Copper-Mediated Oxidative Dearomatization/[4+2] Dimerization Cascade. Journal of the American Chemical Society. [Link]

• Google Patents (2020). Synthesis of bicyclo[2.2.2]octanes.

• Reß, D., & Podeschwa, M. (2005). Investigations on the Formation of 4-Aminobicyclo[2.2.2]-octanones. Molecules. [Link]

• Kuo, T. et al. (2023). Influence of Ring Strain on the Formation of Rearrangement vs Cyclization Isotwistane Products in the Acyl Radical Reaction of Bicyclo[2.2.2]octanone. National Center for Biotechnology Information. [Link]

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